3,4,5,6-Tetrabromo-o-cresol

• CAS: 576-55-6

Core Science & Biosynthesis

Solubility Profile of 3,4,5,6-Tetrabromo-o-cresol in Organic Solvents

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5,6-Tetrabromo-o-cresol (TBOC), a heavily brominated derivative of o-cresol, is a compound of significant interest in various industrial and research applications. With the CAS Registry Number 576-55-6, this compound is utilized as a fungicide, a preservative in cosmetics, and an active component in disinfectants[1][2]. For professionals in drug development, materials science, and formulation chemistry, a comprehensive understanding of its solubility is not merely academic; it is a cornerstone for predicting its behavior, designing effective delivery systems, and ensuring the success of synthetic pathways.

This guide provides a detailed exploration of the solubility characteristics of TBOC. Moving beyond a simple recitation of data, we will delve into the physicochemical principles that govern its solubility, present established quantitative and qualitative data, and provide a robust, field-tested protocol for determining its solubility in novel solvent systems. The insights herein are designed to empower researchers to make informed, causality-driven decisions in their experimental designs.

Physicochemical Characteristics of 3,4,5,6-Tetrabromo-o-cresol

A molecule's structure is the primary determinant of its physical properties, including solubility. TBOC is characterized by a phenolic hydroxyl group and a methyl group on an aromatic ring, with four bromine atoms substituting the remaining ring positions. This unique structure creates a complex interplay of polar and nonpolar characteristics.

Property	Value	Source
CAS Number	576-55-6	[1][2]
Molecular Formula	C₇H₄Br₄O	[3][4]
Molecular Weight	423.72 g/mol	[3][4]
Appearance	White to light yellow crystalline powder	[1][5]
Melting Point	209-212 °C (with decomposition)	[1][2]
pKa	6.31 ± 0.33 (Predicted)	[1]

The phenolic hydroxyl group provides a site for hydrogen bonding and imparts weak acidity, while the four bulky bromine atoms contribute significantly to the molecule's molecular weight and create a large, nonpolar, and hydrophobic surface area. This structural duality is key to understanding its solubility behavior.

Theoretical Framework: Why TBOC Dissolves (or Doesn't)

The principle of "like dissolves like" is a useful heuristic, but a deeper, mechanistic understanding is required for professional applications. The solubility of TBOC is a balance between the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions.

• Polar Protic Solvents (e.g., Alcohols): These solvents can act as both hydrogen bond donors and acceptors. The hydroxyl group of TBOC can form strong hydrogen bonds with solvents like ethanol and isopropanol, leading to high solubility.

• Polar Aprotic Solvents (e.g., Ethers): Solvents like diethyl ether can act as hydrogen bond acceptors. They can interact favorably with TBOC's hydroxyl group, resulting in solubility[2].

• Nonpolar Solvents (e.g., Hydrocarbons): The large, heavily brominated aromatic structure suggests an affinity for nonpolar solvents through London dispersion forces. However, the polar hydroxyl group can disrupt favorable solvent-solvent interactions without offering a sufficiently strong polar interaction in return, which can limit solubility in purely nonpolar solvents like vaseline oil[1].

• Aqueous Basic Solvents (e.g., Alkali Hydroxides): As a phenol, TBOC is a weak acid. It will react with a base like sodium hydroxide in an acid-base reaction to form a sodium salt. This salt is ionic and therefore highly polar, rendering it soluble in aqueous solutions[2]. This chemical reactivity is a powerful tool for modulating its solubility.

The following diagram illustrates these fundamental solute-solvent interactions.

Caption: Key solute-solvent interactions governing TBOC solubility.

Quantitative and Qualitative Solubility Data

The following tables summarize the currently available solubility data for 3,4,5,6-Tetrabromo-o-cresol. It is crucial to note that solubility is temperature-dependent; while not always specified in the source data, these values are generally assumed to be at or near room temperature (~20-25 °C).

Table 1: Quantitative Solubility of TBOC

Solvent	Solvent Type	Solubility (g/L)	Source
Ethanol	Polar Protic	85	[1]
Isopropanol	Polar Protic	80	[1]
Ethylene Glycol	Polar Protic	9	[1]
Propylene Glycol	Polar Protic	8	[1]
Vaseline Oil	Nonpolar	4	[1]
Water	Polar Protic	Practically Insoluble	[1][2]

Insight from the Data: The high solubility in ethanol and isopropanol aligns with the strong hydrogen bonding capability of these short-chain alcohols. The significantly lower solubility in ethylene glycol and propylene glycol, despite them also being protic, is likely due to the higher viscosity and stronger solvent-solvent hydrogen bonding networks of these diols, which require more energy to disrupt. The low solubility in nonpolar vaseline oil demonstrates that despite its large nonpolar surface, the polarity of the hydroxyl group is a dominant factor hindering dissolution in purely aliphatic hydrocarbon solvents[1].

Table 2: Qualitative Solubility of TBOC

Solvent / Solvent Class	Observation	Source
Alcohol	Soluble	[2]
Ether	Soluble	[2]
Alkali Hydroxides	Soluble	[2]
Glacial Acetic Acid	Slightly Soluble	[2]

Experimental Protocol: A Self-Validating Method for Solubility Determination

When solubility data is unavailable for a solvent of interest, a systematic and reproducible experimental approach is necessary. The following protocol is designed to be a self-validating system, emphasizing accuracy, safety, and a clear understanding of the underlying principles.

Objective: To determine the solubility of 3,4,5,6-Tetrabromo-o-cresol in a given organic solvent at a specified temperature.

Materials:

• 3,4,5,6-Tetrabromo-o-cresol (purity >96%)

• Solvent of interest (analytical grade)

• Analytical balance (readable to ±0.1 mg)

• Vials with screw caps (e.g., 4 mL)

• Calibrated positive displacement pipettes or burette

• Temperature-controlled shaker or water bath

• Magnetic stirrer and stir bars (optional)

• Personal Protective Equipment (PPE): Safety goggles, lab coat, appropriate chemical-resistant gloves (e.g., nitrile).

Safety Precautions:

• Hazard Assessment: TBOC is an irritant to the skin, eyes, and respiratory system[4][5]. All handling should be performed in a well-ventilated fume hood.

• PPE: Always wear appropriate PPE. Inspect gloves before use[5].

• Spill Management: Have appropriate spill cleanup materials ready.

Step-by-Step Methodology:

• Preparation and Analyte Measurement:

  • Accurately weigh approximately 25-50 mg of TBOC directly into a pre-weighed vial. Record the mass precisely.

  • Causality Check: Starting with a known, small mass prevents excessive solvent use and ensures the measurement is made with precision from the outset.

• Solvent Addition and Equilibration:

  • Add a small, precise volume of the solvent to the vial (e.g., 0.25 mL). Use a calibrated pipette or burette for this addition[6].

  • Cap the vial securely and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture vigorously for a set period (e.g., 15-30 minutes).

  • Causality Check: Vigorous agitation and temperature control are critical. They ensure the system reaches equilibrium, preventing an underestimation of solubility due to slow dissolution kinetics.

• Observation and Iteration:

  • After agitation, remove the vial and allow any undissolved solids to settle.

  • Visually inspect the solution against a dark background. If any solid particles remain, the compound is not fully dissolved.

  • If solids remain, add another precise aliquot of the solvent (e.g., 0.10 mL), record the new total volume, and return the vial to the shaker for another equilibration period[6].

  • Repeat this iterative process until all the solid material has completely dissolved, resulting in a clear solution.

• Endpoint Determination and Calculation:

  • The endpoint is reached when the last solid particle dissolves. Record the total volume of solvent used to achieve this.

  • Calculate the solubility using the formula: Solubility (g/L) = [Mass of TBOC (g)] / [Total Volume of Solvent (L)]

• Validation and Verification:

  • Self-Validation: Repeat the entire experiment at least two more times (for a total of three independent measurements). A robust result is one that is highly reproducible. Calculate the mean and standard deviation of your results.

  • Confirmation (Optional but Recommended): To confirm that you have not created a supersaturated solution, add a tiny seed crystal of TBOC to the final clear solution. If precipitation occurs, the solution was supersaturated, and the experiment should be repeated with longer equilibration times or more vigorous agitation.

The workflow for this protocol is visualized below.

Caption: Experimental workflow for determining TBOC solubility.

Conclusion

The solubility of 3,4,5,6-Tetrabromo-o-cresol is a nuanced interplay of its structural features: a polar, acidic hydroxyl group and a large, nonpolar, heavily brominated aromatic core. It exhibits high solubility in short-chain alcohols like ethanol and isopropanol, moderate solubility in ethers, and low solubility in nonpolar hydrocarbon solvents and water. Its acidic nature allows for dissolution in aqueous bases through a chemical reaction. For solvents where data is not available, the provided experimental protocol offers a reliable and self-validating method to determine solubility, empowering researchers to proceed with confidence in their formulation and development efforts.

References

• 3,4,5,6-Tetrabromo-o-cresol . DrugFuture. [Link]

• o-Cresol | Solubility of Things . Solubility of Things. [Link]

• How to determine the solubility of a substance in an organic solvent? . ResearchGate. [Link]

• DECOS and SCG Basis for an Occupational Standard. Cresols (o-, m-, p-) . INCHEM. [Link]

• Water solubility and partitioning behavior of brominated phenols . ResearchGate. [Link]

• Solubility of Organic Compounds . LibreTexts Chemistry. [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS . Course Hero. [Link]

• Water solubility and partitioning behavior of brominated phenols . Oxford Academic. [Link]

• Water solubility and partitioning behavior of brominated phenols . PubMed. [Link]

• Tests for Functional Groups in Organic Compounds . NCERT. [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis . WebAssign. [Link]

• Experiment: Solubility of Organic & Inorganic Compounds . University of Colorado Boulder. [Link]

• Qualitative Tests, Structure and Uses of Phenol, Cresols, Resorcinol, Naphthols . Vedantu. [Link]

• O-Cresol | Drug Information, Uses, Side Effects, Chemistry . PharmaCompass. [Link]

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• 1. 3,4,5,6-TETRABROMO-O-CRESOL | 576-55-6 [chemicalbook.com]
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• 6. researchgate.net [researchgate.net]

Strategic Overview: The Rationale for Exhaustive Bromination

An In-depth Technical Guide to the Synthesis of Tetrabromo-o-cresol

This document provides a comprehensive technical guide for the synthesis of 3,4,5,6-tetrabromo-o-cresol via the exhaustive bromination of ortho-cresol. Tailored for researchers, chemists, and professionals in drug development, this guide moves beyond a simple recitation of steps to delve into the mechanistic underpinnings, process logic, and critical safety considerations inherent in this classic yet potent electrophilic aromatic substitution.

Ortho-cresol (2-methylphenol) is a fundamental building block in organic synthesis. The introduction of multiple bromine atoms onto its aromatic ring dramatically alters its chemical and biological properties, yielding compounds with significant industrial applications. The target molecule, 3,4,5,6-tetrabromo-o-cresol, has been historically utilized as a potent fungicide and disinfectant.[1][2]

The synthesis hinges on the principles of electrophilic aromatic substitution (EAS). Phenols are exceptionally reactive towards EAS reactions because the hydroxyl (-OH) group is a powerful activating substituent.[3][4] It strongly donates electron density into the benzene ring, particularly at the ortho and para positions, making the ring highly nucleophilic and susceptible to attack by electrophiles like the bromonium ion (Br+).[5][6] This high degree of activation is the causal factor that makes the reaction vigorous and often difficult to control, readily leading to poly-substituted products rather than mono-brominated derivatives.[5] Our objective is to leverage this high reactivity to drive the reaction to completion, substituting all available ortho and para positions on the cresol ring.

Mechanistic Pathway of Polybromination

The reaction proceeds through a stepwise electrophilic aromatic substitution mechanism. The hydroxyl and methyl groups of o-cresol direct the incoming electrophiles. The -OH group is a dominant ortho-, para-director, while the -CH₃ group is a weaker ortho-, para-director.

• Electrophile Activation: Molecular bromine (Br₂) is polarized by the solvent or a Lewis acid catalyst, creating a potent electrophilic bromine species.

• Nucleophilic Attack: The electron-rich aromatic ring of o-cresol attacks the electrophilic bromine atom. This is the rate-determining step as it temporarily disrupts the ring's aromaticity, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[4][6]

• Deprotonation: A base (such as Br⁻ or a solvent molecule) removes a proton from the carbon atom bearing the new bromine atom.

• Rearomatization: The C-H bond electrons collapse back into the ring, restoring aromaticity and completing the substitution.

• Exhaustive Substitution: Due to the powerful activating nature of the hydroxyl group, which remains potent even after initial substitutions, this process repeats at all available ortho and para positions (positions 4, 6, 3, and 5 relative to the -OH group) until the tetrabromo derivative is formed.

Caption: Generalized mechanism for the exhaustive bromination of o-cresol.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating, with clear checkpoints and rationales for each step. The synthesis is adapted from established preparations.[1][2]

Hazard Analysis and Mitigation

Trustworthiness in the lab begins with safety. All operations must be conducted inside a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a face shield, nitrile gloves (consider double-gloving), and a flame-resistant lab coat, is mandatory.

• o-Cresol (CAS 95-48-7): Toxic if swallowed or in contact with skin. Causes severe skin burns and eye damage.[7] Do not inhale dust or vapors.

• Bromine (CAS 7726-95-6): Fatal if inhaled. Causes severe skin burns and eye damage. Highly corrosive and a strong oxidizing agent.[8] Handle with extreme caution.

• Carbon Tetrachloride (CAS 56-23-5): Historically used as a solvent.[2] It is a known carcinogen and hepatotoxin. If a less hazardous solvent has not been validated for this specific synthesis, extreme engineering controls (e.g., glovebox) are recommended.

• Hydrogen Bromide (HBr): A corrosive gas byproduct of the reaction. The fume hood and a potential downstream acid scrubber are essential to manage its release.

Materials and Equipment

Reagent / Material	Grade	Supplier (Example)	Notes
o-Cresol	Reagent Grade, ≥99%	Sigma-Aldrich	Solid, may need to be melted if stored in a cold place.
Bromine	ACS Reagent, ≥99.5%	Carl Roth	High-density liquid. Handle with a dedicated glass syringe.
Carbon Tetrachloride	ACS Reagent, ≥99.9%	Fisher Scientific	See Hazard Analysis (Section 3.1).
Iron Powder	Fine, Reduced	Alfa Aesar	Acts as a catalyst.
Sodium Bisulfite	Laboratory Grade	VWR	For quenching unreacted bromine.
Ethanol	200 Proof, Anhydrous	Decon Labs	For recrystallization.

Equipment:

• Three-neck round-bottom flask (500 mL)

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Pressure-equalizing dropping funnel (125 mL)

• Thermometer and adapter

• Gas outlet adapter connected to an acid gas trap (e.g., sodium hydroxide solution bubbler)

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Standard laboratory glassware

Synthesis Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

• Reactor Setup: Assemble the three-neck flask with the magnetic stirrer, condenser (with gas trap), dropping funnel, and thermometer. Ensure all joints are properly sealed.

• Initial Charge: In the fume hood, place o-cresol (e.g., 0.1 mol) and a catalytic amount of iron powder (e.g., 0.5 g) into the reaction flask. Add the solvent (e.g., 150 mL of carbon tetrachloride) to dissolve the cresol.

• Bromine Solution: In a separate beaker, carefully measure the required amount of bromine (a stoichiometric excess, e.g., 0.45 mol) and dilute it with the solvent (e.g., 50 mL of carbon tetrachloride). Transfer this solution to the dropping funnel. Causality: Using an excess of bromine ensures the reaction is driven to the fully substituted product.

• Reaction Execution: Begin stirring the cresol solution. Start adding the bromine solution dropwise from the funnel. The reaction is exothermic; maintain the temperature below 30°C using an ice bath if necessary. Vigorous evolution of HBr gas will be observed. Causality: Slow, controlled addition is paramount to prevent a runaway reaction and minimize side-product formation.

• Reaction Completion: After the addition is complete (approx. 1-2 hours), allow the mixture to stir at room temperature for an additional 2-3 hours to ensure complete substitution. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Quenching: Cool the reaction mixture in an ice bath. Slowly add a saturated aqueous solution of sodium bisulfite and stir until the reddish-orange color of bromine is completely discharged. Self-Validation: The disappearance of the bromine color provides a clear visual endpoint, confirming that the reactive halogen has been neutralized.

• Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water (2 x 100 mL) and brine (1 x 100 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator. A solid crude product should be obtained.

• Purification: The "white to buff" crude powder can be purified by recrystallization.[1] Dissolve the solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

Product Characterization

The identity and purity of the final product, 3,4,5,6-tetrabromo-o-cresol, must be confirmed.

Property	Value	Source
CAS Number	576-55-6	[1][2]
Molecular Formula	C₇H₄Br₄O	[1]
Molecular Weight	423.72 g/mol	[1]
Appearance	White to buff/light yellow crystalline powder	[1][2]
Melting Point	205-208 °C (with decomposition)	[1]
Solubility	Practically insoluble in water; Soluble in alcohol, ether, and alkali hydroxides.	[1][2]

Analytical Methods:

• Melting Point: A sharp melting point close to the literature value is a strong indicator of purity.

• ¹H NMR: The spectrum should show a single peak for the methyl (-CH₃) protons and a peak for the hydroxyl (-OH) proton. The aromatic protons will be absent.

• ¹³C NMR: The spectrum will show the expected number of carbon signals corresponding to the tetrabromo-substituted aromatic ring and the methyl group.

• FTIR: Look for characteristic peaks for the O-H stretch of the phenol and C-Br stretches.

Field Insights & Troubleshooting

Issue	Probable Cause(s)	Recommended Action
Reaction Stalls / Incomplete	Insufficient bromine; Low reaction temperature; Deactivated catalyst.	Monitor via TLC. If starting material persists, add more bromine solution and allow to stir longer, potentially with gentle warming.
Product is Dark/Oily	Presence of unquenched bromine; Tarry byproducts from oxidation.	Ensure complete quenching with bisulfite. The recrystallization step is crucial for removing colored impurities. A charcoal treatment during recrystallization can also be effective.
Low Yield	Loss during transfers/work-up; Incomplete reaction; Side reactions.	Ensure efficient extraction and minimize losses during filtration. Confirm stoichiometry and reaction completion. Strict temperature control minimizes oxidative decomposition.
Runaway Reaction	Bromine added too quickly; Inadequate cooling.	Immediate Action: Remove the heating source (if any) and apply aggressive cooling with a large ice-water bath. Prevention: Adhere strictly to dropwise addition and monitor the internal temperature continuously.

References

• Electrophilic Substitution of Phenols - Chemistry LibreTexts. [Link]

• Electrophilic Aromatic Substitution Mechanism - Master Organic Chemistry. [Link]

• 3,4,5,6-Tetrabromo-o-cresol - PubChem, National Institutes of Health. [Link]

• o-Cresol - SAFETY DATA SHEET - Penta chemicals. [Link]

• Safety Data Sheet: Bromine - Carl ROTH. [Link]

• Electrophilic Substitution Reactions of Phenols - BYJU'S. [Link]

• Unit-III Aromatic electrophilic substitution reactions of Phenol - A.V.C. College of Engineering. [Link]

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• 2. 3,4,5,6-TETRABROMO-O-CRESOL | 576-55-6 [chemicalbook.com]
• 3. byjus.com [byjus.com]
• 4. oms.bdu.ac.in [oms.bdu.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. carlroth.com [carlroth.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectrum of 3,4,5,6-Tetrabromo-o-cresol

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3,4,5,6-Tetrabromo-o-cresol (CAS 576-55-6).[1][2] Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing the spectral features of this highly halogenated phenol derivative. It offers detailed predictions of chemical shifts, explains the underlying electronic and structural effects, and provides a robust, field-proven protocol for experimental data acquisition and analysis. By integrating theoretical knowledge with practical application, this guide serves as an essential reference for the structural elucidation and characterization of 3,4,5,6-Tetrabromo-o-cresol and related halogenated aromatic compounds.

Introduction: The Structural Significance of 3,4,5,6-Tetrabromo-o-cresol

3,4,5,6-Tetrabromo-o-cresol is a polyhalogenated derivative of o-cresol, a methylphenol.[3] Its structure is characterized by a benzene ring substituted with a hydroxyl (-OH) group, a methyl (-CH₃) group at the ortho position, and bromine atoms at all remaining ring positions (3, 4, 5, and 6). This extensive bromination confers specific chemical properties and makes it a subject of interest in various fields, including its use as a fungicide and preservative.[4][5]

The unambiguous structural confirmation of such a molecule is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for this purpose, providing precise information about the molecular framework by probing the magnetic environments of atomic nuclei, primarily ¹H (protons) and ¹³C.[6] The principle of NMR relies on the absorption of radiofrequency radiation by atomic nuclei in a strong magnetic field, with the precise frequency of absorption (chemical shift) being highly sensitive to the local electronic environment.[6] This guide will dissect the expected and observed NMR spectra of 3,4,5,6-Tetrabromo-o-cresol, providing the scientific rationale behind the spectral patterns.

Figure 1: Molecular structure of 3,4,5,6-Tetrabromo-o-cresol with carbon numbering.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides information on the number, environment, and connectivity of protons in a molecule. Due to the complete substitution of the aromatic ring, the spectrum of 3,4,5,6-Tetrabromo-o-cresol is remarkably simple.

Predicted and Observed Signals

The molecule contains protons in only two distinct chemical environments: the methyl group (-CH₃) and the hydroxyl group (-OH).

• Methyl Protons (-CH₃): These three protons are chemically equivalent and are not adjacent to any other protons, so they will appear as a single, unsplit signal (a singlet). In the parent o-cresol, this signal appears around 2.28 ppm.[7] The presence of four strongly electron-withdrawing bromine atoms on the ring is expected to deshield the methyl protons slightly, shifting the signal further downfield. Experimental data confirms this, showing a singlet at approximately 2.45 ppm .[8]

• Hydroxyl Proton (-OH): This single proton will also appear as a singlet. The chemical shift of hydroxyl protons is highly variable and depends on factors such as solvent, concentration, and temperature, as these affect hydrogen bonding.[9] It typically appears as a broad signal anywhere from 2-8 ppm. Its identity can be unequivocally confirmed by a D₂O exchange experiment, where the addition of a drop of deuterium oxide to the NMR tube results in the disappearance of the -OH signal due to proton-deuteron exchange.

Summary of ¹H NMR Data

Proton Group	Predicted Multiplicity	Predicted δ (ppm)	Observed δ (ppm)	Rationale for Chemical Shift
Methyl (-CH₃)	Singlet	2.3 - 2.6	~2.45[8]	Located on an aromatic ring; deshielded by electronegative bromine atoms.
Hydroxyl (-OH)	Singlet (often broad)	2 - 8 (Variable)	Not reported	Highly dependent on concentration, solvent, and temperature.

Analysis of the ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides insights into the electronic structure of the carbon skeleton.

Predicted Signals and Chemical Environments

The molecule has seven carbon atoms. By analyzing the molecular symmetry, we can predict the number of distinct signals. Assuming free rotation around the C-O and C-C single bonds, a plane of symmetry bisects the C1-C4 and C2-C5 axes. This renders C3 and C6 equivalent, and C4 and C5 equivalent. Therefore, five distinct signals are expected in the proton-decoupled ¹³C NMR spectrum.

• Methyl Carbon (-CH₃): This carbon will appear in the aliphatic region, typically around 15-25 ppm for cresols.[7]

• C1 (C-OH): The carbon atom bonded to the highly electronegative oxygen of the hydroxyl group will be significantly deshielded and appear far downfield. In o-cresol, this signal is at ~153.8 ppm.[7] The additional bromine substituents will further influence this shift.

• C2 (C-CH₃): This carbon, being part of the aromatic ring and bonded to the methyl group, will also be in the aromatic region. Its chemical shift will be influenced by both the adjacent hydroxyl group and the neighboring bromine atom.

• C4/C5 (C-Br): These two equivalent carbons are bonded to bromine. While bromine is electronegative, it also exhibits a "heavy atom effect." This effect, arising from spin-orbit coupling, often leads to a counterintuitive upfield (shielding) shift for the directly attached carbon compared to what electronegativity alone would predict.[10]

• C3/C6 (C-Br): These two equivalent carbons are also bonded to bromine. Their chemical environment is distinct from C4/C5 due to their proximity to the C2-methyl and C1-hydroxyl groups, respectively. They will also be subject to the heavy atom effect.

Predicted ¹³C Chemical Shifts

Carbon Atom(s)	Predicted δ (ppm)	Rationale for Chemical Shift Prediction
-CH₃	18 - 25	Typical range for an aromatic methyl group.
C4 / C5	110 - 125	Aromatic carbons attached to bromine; significant heavy atom shielding effect.[10]
C3 / C6	115 - 130	Aromatic carbons attached to bromine, in different environments than C4/C5.
C2	130 - 145	Quaternary aromatic carbon adjacent to both C-OH and C-Br.
C1	148 - 158	Aromatic carbon bonded to electronegative oxygen, strongly deshielded.

Experimental Protocol: A Self-Validating Workflow

The following protocol outlines a robust methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 3,4,5,6-Tetrabromo-o-cresol. The inclusion of an internal standard ensures the self-validation and accuracy of the resulting chemical shift data.

Figure 2: Standard workflow for NMR analysis of 3,4,5,6-Tetrabromo-o-cresol.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: Proper sample preparation is critical for high-resolution spectra. The choice of solvent is dictated by the analyte's solubility. 3,4,5,6-Tetrabromo-o-cresol is soluble in alcohols and ether but practically insoluble in water.[1][4] Chloroform-d (CDCl₃) is an excellent choice as it is a common NMR solvent that readily dissolves this compound.[8]

  • Procedure:

    • Accurately weigh 15-20 mg of 3,4,5,6-Tetrabromo-o-cresol.

    • Transfer the solid into a standard 5 mm NMR tube.

    • Add approximately 0.6 mL of Chloroform-d (CDCl₃).

    • Add one drop of a solution containing 1% Tetramethylsilane (TMS) in CDCl₃. TMS serves as the internal reference standard, against which all chemical shifts are measured (δ = 0.00 ppm).[11]

    • Cap the NMR tube and vortex gently until the sample is completely dissolved.

• Instrumental Setup and Acquisition (400 MHz Spectrometer Example):

  • Rationale: The parameters are chosen to ensure adequate signal-to-noise ratio and spectral resolution within a reasonable time frame. ¹³C has a low natural abundance (~1.1%), necessitating a significantly larger number of scans compared to ¹H NMR.[12]

  • ¹H NMR Parameters:

    • Pulse Program: Standard single pulse (e.g., 'zg30').

    • Number of Scans (NS): 16

    • Relaxation Delay (D1): 2 seconds

    • Acquisition Time (AQ): ~4 seconds

    • Spectral Width (SW): ~20 ppm

  • ¹³C NMR Parameters:

    • Pulse Program: Proton-decoupled single pulse with NOE (e.g., 'zgpg30').

    • Number of Scans (NS): 1024 or more, depending on concentration.

    • Relaxation Delay (D1): 5 seconds (a longer delay helps ensure quantitative detection of quaternary carbons).

    • Acquisition Time (AQ): ~1 second

    • Spectral Width (SW): ~250 ppm

• Data Processing and Analysis:

  • Rationale: Raw NMR data (Free Induction Decay - FID) must be mathematically processed to generate the frequency-domain spectrum that is interpretable.

  • Procedure:

    • Apply Fourier Transformation to the FID.

    • Perform phase correction to ensure all peaks are in the positive absorptive phase.

    • Apply baseline correction to obtain a flat spectral baseline.

    • Self-Validation: Calibrate the spectrum by setting the TMS signal to 0.00 ppm. This ensures the accuracy of all other chemical shifts.[11]

    • For the ¹H spectrum, integrate the area under each peak. The ratio of integrals should correspond to the ratio of protons in each environment (3:1 for the -CH₃ and -OH protons).

    • Identify and list the chemical shifts (in ppm) for all peaks in both the ¹H and ¹³C spectra.

References

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• National Center for Biotechnology Information. (2009). Binding of phenol and differently halogenated phenols to dissolved humic matter as measured by NMR spectroscopy. PubMed.
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• ChemicalBook. (n.d.). 3,4,5,6-tetrabromo-o-cresol(576-55-6) 1H NMR.
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Deconstructing the Signature: A Technical Guide to the Mass Spectrometry Fragmentation of 3,4,5,6-Tetrabromo-o-cresol

Introduction

For researchers, scientists, and professionals in drug development, the precise structural elucidation of chemical compounds is a cornerstone of innovation and safety. Mass spectrometry (MS) stands as a pivotal analytical technique in this endeavor, offering profound insights into molecular weight and structure through the analysis of fragmentation patterns. This in-depth technical guide focuses on the electron ionization (EI) mass spectrometry of 3,4,5,6-Tetrabromo-o-cresol, a heavily brominated organic compound. Understanding its fragmentation behavior is critical for its unambiguous identification in complex matrices, a common challenge in pharmaceutical and environmental analysis. This guide will provide a detailed examination of its mass spectral characteristics, from the distinctive isotopic signature of its molecular ion to the logical pathways of its fragmentation cascade.

3,4,5,6-Tetrabromo-o-cresol, with the molecular formula C₇H₄Br₄O, presents a unique case for mass spectrometric analysis due to the presence of four bromine atoms.[1][2] The natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br) imparts a characteristic and readily identifiable pattern to the molecular ion and its bromine-containing fragments, a key feature that will be explored in detail.[3][4]

Core Principles of Electron Ionization Mass Spectrometry (EI-MS)

Electron ionization is a hard ionization technique where a molecule is bombarded with high-energy electrons (typically 70 eV). This process imparts significant energy to the molecule, leading to the ejection of an electron and the formation of a positively charged radical cation, known as the molecular ion (M⁺•).[5] The excess energy often causes the molecular ion to be vibrationally excited and unstable, leading to its fragmentation into smaller, more stable ions and neutral radicals.[5] Only the charged fragments are detected by the mass spectrometer, and their mass-to-charge ratios (m/z) and relative abundances are plotted to generate a mass spectrum. The resulting fragmentation pattern is a reproducible "fingerprint" of the molecule, providing valuable structural information.

Analysis of the Mass Spectrum of 3,4,5,6-Tetrabromo-o-cresol

An examination of the electron ionization mass spectrum of 3,4,5,6-Tetrabromo-o-cresol reveals a series of characteristic peaks that allow for its definitive identification. The raw data for this analysis is sourced from the spectral data provided by ChemicalBook.[6]

The Molecular Ion (M⁺•) and its Isotopic Cluster

The molecular weight of 3,4,5,6-Tetrabromo-o-cresol is 423.72 g/mol .[1][2] Due to the presence of four bromine atoms, each with two major isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), the molecular ion appears as a characteristic cluster of peaks.[3][4] The most intense peak in this cluster, which is also the base peak of the entire spectrum, is observed at m/z 424.[6] This corresponds to the molecular ion containing two ⁷⁹Br and two ⁸¹Br isotopes. The entire isotopic cluster for the molecular ion [C₇H₄Br₄O]⁺• is visible in the m/z range of 420 to 428.[6] The relative intensities of these peaks (M⁺•, M⁺•+2, M⁺•+4, M⁺•+6, and M⁺•+8) follow a predictable pattern for a molecule with four bromine atoms, providing conclusive evidence for the elemental composition.

Major Fragmentation Pathways

The fragmentation of 3,4,5,6-Tetrabromo-o-cresol is driven by the stability of the aromatic ring and the lability of the carbon-bromine and carbon-methyl bonds. The primary fragmentation pathways involve the loss of bromine radicals, the methyl group, and subsequent rearrangements.

A significant fragment is observed at m/z 343 and 345 , corresponding to the loss of a single bromine atom ([M-Br]⁺).[6] This is a common fragmentation pathway for halogenated aromatic compounds. The isotopic pattern of this fragment, with two prominent peaks of roughly equal intensity separated by 2 m/z units, is characteristic of a species containing three bromine atoms.

Another prominent fragmentation pathway is the loss of the methyl group (•CH₃), leading to a fragment ion at m/z 409 . The loss of a methyl radical from the molecular ion is a common fragmentation for methylated aromatic compounds.[7]

Further fragmentation can occur through the sequential loss of bromine atoms or the elimination of small neutral molecules. For instance, the cluster of peaks around m/z 263 can be attributed to the loss of two bromine atoms from the molecular ion ([M-2Br]⁺•).[6]

A notable fragment is also seen at m/z 315 , which could arise from the loss of a bromine atom and a molecule of carbon monoxide (CO) from the [M-Br]⁺ fragment, a pathway observed in the fragmentation of some substituted phenols.

The table below summarizes the key ions observed in the mass spectrum of 3,4,5,6-Tetrabromo-o-cresol.

m/z	Proposed Fragment Ion	Neutral Loss
420, 422, 424, 426, 428	[C₇H₄Br₄O]⁺• (Molecular Ion)	-
409	[C₆H₄Br₄O]⁺	•CH₃
341, 343, 345, 347	[C₇H₄Br₃O]⁺	•Br
313, 315, 317	[C₆H₄Br₃O]⁺	•Br, CO
261, 263, 265	[C₇H₄Br₂O]⁺•	2 x •Br
233, 235, 237	[C₆H₄Br₂O]⁺	2 x •Br, CO
154, 156	[C₆H₃Br]⁺•	3 x •Br, CO, H

Visualizing the Fragmentation Cascade

The following diagram, rendered in Graphviz DOT language, illustrates the primary fragmentation pathways of 3,4,5,6-Tetrabromo-o-cresol.

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A Technical Guide to the Industrial Applications of 3,4,5,6-Tetrabromo-o-cresol

This guide provides an in-depth technical overview of 3,4,5,6-Tetrabromo-o-cresol (TBOC), a halogenated phenolic compound with niche but significant industrial applications. Designed for researchers, scientists, and professionals in drug development and chemical manufacturing, this document synthesizes the core chemical properties, synthesis, and established applications of TBOC, while also exploring its potential in broader industrial contexts. The information presented herein is grounded in established scientific principles and supported by technical data to ensure accuracy and trustworthiness.

Chemical Identity and Physicochemical Properties

3,4,5,6-Tetrabromo-o-cresol, with the CAS number 576-55-6, is a derivative of o-cresol, a methylphenol.[1][2] The introduction of four bromine atoms to the phenolic ring significantly alters its chemical properties, most notably its molecular weight, reactivity, and biological activity. The heavy bromine atoms constitute a significant portion of the molecule's mass, approximately 75.43%.[3] This high degree of bromination is central to its industrial utility.

Below is the chemical structure of 3,4,5,6-Tetrabromo-o-cresol.

Caption: Chemical structure of 3,4,5,6-Tetrabromo-o-cresol.

The key physicochemical properties of TBOC are summarized in the table below for easy reference.

Property	Value	Source
Molecular Formula	C₇H₄Br₄O	[1]
Molecular Weight	423.72 g/mol	[3]
Appearance	Light yellow to white crystalline powder	[1][3][4]
Melting Point	208-212 °C (with decomposition)	[3][4][5]
Boiling Point	358.0 ± 37.0 °C at 760 mmHg	[1]
Density	~2.5 g/cm³	[1]
Flash Point	170.3 °C	[5]
Water Solubility	Practically insoluble	[3][4]
Solvent Solubility	Soluble in ethanol (85 g/L), isopropanol (80 g/L), ether, and alkali hydroxides.[3][4]	[3][4]

Synthesis Pathway

The primary route for synthesizing 3,4,5,6-Tetrabromo-o-cresol is through the direct bromination of o-cresol.[3][4] This electrophilic aromatic substitution reaction is typically carried out in a non-polar solvent like tetrachloromethane, with a catalyst such as aluminum and iron powder to facilitate the extensive bromination of the aromatic ring.[4]

The causality behind this choice of reagents is clear: o-cresol is a readily available industrial feedstock.[2][6] Bromine is the electrophile, and the Lewis acid catalyst (generated from aluminum/iron) polarizes the Br-Br bond, making it a more potent electrophile to overcome the deactivating effect of the multiple bromine atoms as the substitution proceeds.

Caption: Simplified workflow for the synthesis of 3,4,5,6-Tetrabromo-o-cresol.

Core Industrial Applications

While described as being of minor importance, TBOC has specific and effective applications primarily leveraging its antimicrobial properties.[4] The high degree of bromination enhances the antimicrobial efficacy typical of phenolic compounds.

• Fungicide and Antimycotic Agent: The most cited application of TBOC is as a fungicide.[1][3] It is particularly effective for the antimycotic finishing of textile materials, where it helps prevent the growth of mold and mildew, thereby preserving the integrity and hygiene of the fabric.[4]

• Preservative and Disinfectant: TBOC serves as a preservative in some cosmetic formulations and as an active component in disinfectants and deodorants.[4] Its low water solubility and high efficacy make it suitable for formulations where long-lasting surface protection is required. The mechanism is likely tied to the disruption of microbial cell membranes and the denaturation of essential enzymes, a common mode of action for halogenated phenols.

• Pharmaceutical Intermediate: It is categorized as a pharmaceutical intermediate, suggesting its use as a starting material or building block in the synthesis of more complex, biologically active molecules.[1][7] The four bromine atoms provide multiple reactive sites for further chemical modification.

• Context within Brominated Flame Retardants: While TBOC itself is not primarily listed as a flame retardant, it belongs to the broader class of brominated phenols, which are widely used in this capacity.[8][9] For instance, 2,4,6-tribromophenol is a known flame retardant, and tetrabromobisphenol A (TBBPA) is a key component in fire-resistant polymers.[8][10][11] This contextualizes TBOC within a major industrial application area for similar chemical structures, suggesting potential for research into its flame-retardant properties or its use as a precursor for novel flame-retardant molecules.

Experimental Protocol: Evaluating Antimicrobial Efficacy on a Textile Surface

To ensure a self-validating system for any claims of antimicrobial activity, a standardized protocol is essential. The following is a detailed methodology for assessing the fungicidal efficacy of TBOC on a textile substrate, based on established microbiological testing principles.

Objective: To quantify the effectiveness of a TBOC-based treatment in inhibiting fungal growth on a cotton textile swatch.

Materials:

• 3,4,5,6-Tetrabromo-o-cresol (TBOC)

• Ethanol (as a solvent)

• Sterile cotton textile swatches (e.g., 5x5 cm)

• Fungal strain (e.g., Aspergillus niger)

• Potato Dextrose Agar (PDA) plates

• Sterile water with 0.05% Tween 80 (as a neutralizer and wetting agent)

• Sterile petri dishes, pipettes, and incubator

Methodology:

• Preparation of Treatment Solution:

  • Prepare a 1% (w/v) stock solution of TBOC in ethanol. The choice of ethanol is based on TBOC's good solubility in this solvent.[4]

  • Create serial dilutions (e.g., 0.1%, 0.01%) from the stock solution to determine the minimum inhibitory concentration (MIC).

• Textile Treatment:

  • Immerse sterile cotton swatches in the TBOC solutions for a set time (e.g., 30 minutes).

  • A control group of swatches should be immersed in pure ethanol.

  • Aseptically remove the swatches and allow them to air dry in a sterile environment to ensure complete evaporation of the solvent.

• Fungal Inoculation:

  • Prepare a standardized fungal spore suspension of Aspergillus niger.

  • Apply a known quantity (e.g., 0.1 mL) of the spore suspension onto the surface of each treated and control textile swatch.

• Incubation:

  • Place each swatch into a sterile petri dish containing a small amount of sterile water (to maintain humidity without direct contact).

  • Incubate at a suitable temperature (e.g., 28°C) for a period conducive to fungal growth (e.g., 7 days).

• Evaluation:

  • Visual Assessment: After incubation, visually inspect the swatches for any fungal growth. Assign a rating based on the percentage of the surface covered by growth.

  • Quantitative Analysis: Aseptically transfer each swatch to a container with a known volume of sterile water with Tween 80. Vortex vigorously to dislodge fungal spores. Perform serial dilutions of this wash solution and plate onto PDA plates. Incubate and count the resulting colonies to determine the number of viable spores remaining.

Caption: Workflow for evaluating the antimicrobial efficacy of TBOC on textiles.

Safety, Handling, and Toxicological Profile

As a halogenated phenol, 3,4,5,6-Tetrabromo-o-cresol requires careful handling.

• GHS Hazard Classification: It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5]

• Personal Protective Equipment (PPE): When handling TBOC, it is imperative to use appropriate PPE, including safety goggles, protective gloves, and respiratory protection if dust is generated.[5]

• First Aid: In case of contact, standard first-aid measures should be followed, such as rinsing the skin or eyes with plenty of water and moving to fresh air in case of inhalation.[5]

• Ecological Information: There is currently limited data available on its toxicity to aquatic life and its persistence and degradability in the environment.[5] The extensive use of other brominated compounds has raised environmental concerns, which should be a consideration for any large-scale application of TBOC.[9][12]

Future Research and Development Perspectives

The established applications of TBOC, while niche, highlight its potential. Future research could be directed towards several promising areas:

• Derivatization for Novel Pharmaceuticals: Given its classification as a pharmaceutical intermediate, the four bromine atoms on the TBOC molecule could serve as handles for creating a library of new derivatives through reactions like Suzuki or Heck couplings. These new compounds could then be screened for a wide range of biological activities. The halogenation of other phenols has been shown to enhance their biological activity, providing a strong rationale for this approach.[13]

• Polymer Chemistry: Investigating the incorporation of TBOC into polymer backbones could yield materials with enhanced antimicrobial and potentially flame-retardant properties. This follows the precedent set by tetrabromobisphenol A in the manufacturing of fire-resistant polycarbonates and epoxy resins.[10]

• Synergistic Formulations: Research into combining TBOC with other antimicrobial agents could lead to synergistic formulations that are more effective at lower concentrations, reducing both cost and potential environmental impact.

Conclusion

3,4,5,6-Tetrabromo-o-cresol is a specialized chemical with demonstrated efficacy as a fungicide and preservative, particularly in textile and cosmetic applications. Its utility stems from the potent antimicrobial properties imparted by its highly brominated phenolic structure. While its current industrial footprint is modest, its potential as a chemical intermediate for creating novel pharmaceuticals or functional polymers remains a compelling area for future research and development. A thorough understanding of its chemical properties, synthesis, and safety protocols is essential for any professional seeking to leverage this compound in an industrial setting.

References

• DrugFuture. (n.d.). 3,4,5,6-Tetrabromo-o-cresol. Retrieved from [Link]

• Google Patents. (n.d.). CN101514145B - Method for preparing o-cresol.

• ResearchGate. (n.d.). Bromophenols, both present in marine organisms and in industrial flame retardants, disturb cellular Ca2+ signaling in neuroendocrine cells (PC12) | Request PDF. Retrieved from [Link]

• ACS Publications. (2014). Oxidation of Bromophenols and Formation of Brominated Polymeric Products of Concern during Water Treatment with Potassium Permanganate. Environmental Science & Technology. Retrieved from [Link]

• Frontiers. (n.d.). Unraveling p-Cresol: from biosynthesis to biological and biochemical activities. Retrieved from [Link]

• PubMed. (2014). Oxidation of bromophenols and formation of brominated polymeric products of concern during water treatment with potassium permanganate. Retrieved from [Link]

• ACG Publications. (2015). Volatiles and Antimicrobial Activity of the Essential Oils of the Mosses Pseudoscleropodium purum, Eurhynchium striatum. Retrieved from [Link]

• Google Patents. (n.d.). US3546302A - Process for brominating phenols.

• MDPI. (2020). Tailored Functionalization of Natural Phenols to Improve Biological Activity. Retrieved from [Link]

• Wikipedia. (n.d.). o-Cresol. Retrieved from [Link]

• PubMed. (n.d.). p-Cresol and p-Cresyl Sulphate Boost Oxidative Stress: A Systematic Review of Recent Evidence. Retrieved from [Link]

• Wikipedia. (n.d.). Bisphenol A. Retrieved from [Link]

• Wikipedia. (n.d.). Cresol. Retrieved from [Link]

• DETRITUS. (2021). THE SUBSTITUTION OF REGULATED BROMINATED FLAME RETARDANTS IN PLASTIC PRODUCTS AND WASTE AND THE DECLARED PROPERTIES OF THE SUBST. Retrieved from [Link]

• PharmaCompass.com. (n.d.). o-Cresol | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• Stockholm Convention. (n.d.). Guidance on alternative flame retardants to the use of commercial pentabromodiphenylether (c-PentaBDE). Retrieved from [Link]

• White Rose Research Online. (2023). Polymer Chemistry. Retrieved from [Link]

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Navigating the Proteome with a Novel Chemical Probe: A Technical Guide to 3,4,5,6-Tetrabromo-o-cresol in Proteomics Research

Disclaimer: The direct application of 3,4,5,6-Tetrabromo-o-cresol in published proteomics research is not extensively documented. This guide, therefore, presents a forward-looking, hypothetical application of this compound as a novel chemical probe, grounded in established principles of chemical proteomics and its unique structural features. The protocols and mechanisms described herein are based on scientific inference and are intended to serve as a blueprint for potential future research and development.

Introduction: The Untapped Potential of a Halogenated Phenol in Proteomics

In the dynamic landscape of proteomics, the development of novel chemical probes is paramount for elucidating protein function, mapping protein-protein interactions, and identifying new drug targets.[1][2] 3,4,5,6-Tetrabromo-o-cresol, a heavily halogenated phenolic compound, presents a unique chemical scaffold with intriguing, albeit underexplored, potential for proteomics applications. Its distinctive structure, featuring four bromine atoms, offers a powerful isotopic signature for mass spectrometry, while the phenolic hydroxyl group provides a versatile handle for chemical modification and the introduction of reactive moieties.

This technical guide introduces a hypothetical framework for the utilization of 3,4,5,6-Tetrabromo-o-cresol as a cornerstone for a new class of chemical probes for covalent proteomics. We will explore its potential mechanism of action, provide detailed experimental workflows for its application, and discuss the anticipated data analysis strategies that leverage its unique properties. For the purpose of this guide, we will refer to our derivatized, proteomics-ready compound as "TBROC-probe."

The TBROC-Probe: Design and Proposed Mechanism of Action

The core concept behind the utility of 3,4,5,6-Tetrabromo-o-cresol in proteomics lies in its derivatization into a reactive probe, the TBROC-probe. The phenolic hydroxyl group can be readily functionalized with a variety of reactive groups to target specific amino acid residues. For this guide, we will focus on a derivative designed for covalent modification of cysteine residues, a common target in chemical proteomics due to the nucleophilicity of its thiol group.

The proposed TBROC-probe incorporates an iodoacetamide functional group, a well-established cysteine-reactive warhead. The tetrabrominated core serves a dual purpose: it provides a unique and easily identifiable mass signature in mass spectrometry, and its bulky nature may confer a degree of steric selectivity in its interactions with proteins.

Proposed Mechanism of Covalent Modification

The proposed mechanism of action for the TBROC-probe is a standard nucleophilic substitution reaction with the thiol group of cysteine residues.

Caption: Proposed mechanism of the TBROC-probe with a protein cysteine residue.

The nucleophilic thiol group of a cysteine residue attacks the electrophilic carbon of the iodoacetamide moiety on the TBROC-probe. This results in the formation of a stable thioether bond, covalently linking the tetrabrominated core to the protein.

Experimental Workflow: From Cell Lysate to Mass Spectrometry

The successful application of the TBROC-probe in a proteomics experiment hinges on a meticulously executed workflow. The following protocol outlines the key steps, from sample preparation to mass spectrometry analysis.

Diagram of the TBROC-Probe Proteomics Workflow

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Analysis of 3,4,5,6-Tetrabromo-o-cresol by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This technical guide provides a detailed and robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the identification and quantification of 3,4,5,6-Tetrabromo-o-cresol. This document is intended for researchers, scientists, and professionals in drug development and environmental analysis who require a reliable and validated protocol. The methodology herein emphasizes not just the procedural steps but the underlying scientific principles that ensure data integrity and reproducibility. We will explore sample preparation for various matrices, instrumental parameters, data analysis, and method validation, all grounded in authoritative sources and best practices.

Introduction: The Analytical Imperative for 3,4,5,6-Tetrabromo-o-cresol

3,4,5,6-Tetrabromo-o-cresol is a brominated aromatic compound. Brominated flame retardants (BFRs) and related halogenated phenols are of significant interest due to their widespread use and potential environmental and health impacts. Accurate and sensitive analytical methods are therefore crucial for monitoring their presence in various matrices, including environmental samples, biological tissues, and pharmaceutical products.

Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice for this analysis due to its high separation efficiency, sensitivity, and specificity.[1] The gas chromatograph separates the analyte from complex mixtures, while the mass spectrometer provides definitive identification based on the mass-to-charge ratio and fragmentation pattern. This guide will address the nuances of analyzing a polar, high-molecular-weight compound like 3,4,5,6-Tetrabromo-o-cresol, including the potential need for derivatization to improve chromatographic performance.

Foundational Principles: Why these Methodological Choices?

The development of a robust GC-MS method for a polar compound like a brominated cresol hinges on several key considerations. The presence of a hydroxyl group can lead to poor peak shape (tailing) and potential adsorption on active sites within the GC system.[2] To mitigate this, two primary approaches are considered: direct analysis with a highly inert system or derivatization to block the polar hydroxyl group.

Derivatization vs. Direct Analysis:

• Direct Analysis: This is the simpler approach but requires a meticulously maintained GC system with an inert liner and a column specifically designed for polar analytes. While feasible, it may suffer from lower sensitivity and reproducibility.

• Derivatization: This involves a chemical reaction to convert the polar hydroxyl group into a less polar, more volatile functional group (e.g., an acetate or a silyl ether).[3][4] This typically results in sharper peaks, improved sensitivity, and better chromatographic resolution.[5] For this application note, we will detail a primary method involving derivatization, as it offers the most robust and reliable results, particularly for trace-level analysis.

Experimental Workflow: From Sample to Result

The overall analytical workflow is a multi-step process that requires careful execution at each stage to ensure the quality of the final data.

Caption: A generalized workflow for the GC-MS analysis of 3,4,5,6-Tetrabromo-o-cresol.

Materials and Reagents

• Solvents: HPLC or pesticide-grade acetone, hexane, dichloromethane (DCM), and methanol.

• Reagents: Acetic anhydride, potassium carbonate, and sodium sulfate (anhydrous).

• Standards: A certified analytical standard of 3,4,5,6-Tetrabromo-o-cresol is required.[6] An internal standard, such as a deuterated analog or a structurally similar brominated compound not present in the samples, should also be used.

• Gases: Helium (99.999% purity or higher) for GC carrier gas.

Detailed Protocols

Sample Preparation: A Matrix-Specific Approach

The choice of sample preparation is critical and depends entirely on the sample matrix. The goal is to efficiently extract the analyte while minimizing interferences.

Protocol 5.1.1: Water Samples (Solid-Phase Extraction - SPE)

This protocol is adapted from principles outlined in EPA Method 528 for the extraction of phenols from drinking water.[7]

• Sample Preservation: Acidify the water sample (1 L) to a pH < 2 with concentrated hydrochloric acid.[7]

• Cartridge Conditioning: Condition a 6 mL SPE cartridge containing a polymeric sorbent (e.g., divinylbenzene/N-vinylpyrrolidone copolymer) by passing 10 mL of DCM, followed by 10 mL of methanol, and finally 10 mL of reagent water (pH < 2). Do not allow the cartridge to go dry.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 10 mL of reagent water to remove salts and other polar interferences.

• Cartridge Drying: Dry the cartridge by drawing a vacuum through it for 10-15 minutes.

• Elution: Elute the trapped analytes with 2 x 5 mL aliquots of DCM into a collection vial.

• Concentration: Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen. The sample is now ready for derivatization.

Protocol 5.1.2: Soil and Solid Samples (Soxhlet Extraction)

• Sample Preparation: Homogenize the soil sample and weigh out 10 g into a Soxhlet extraction thimble. Mix the sample with an equal amount of anhydrous sodium sulfate to remove residual water.

• Extraction: Place the thimble in a Soxhlet extractor and extract with 200 mL of a 1:1 hexane:acetone mixture for 16-24 hours.

• Concentration: After extraction, concentrate the solvent to approximately 1-2 mL using a rotary evaporator.

• Solvent Exchange: Exchange the solvent to hexane by adding 10 mL of hexane and re-concentrating to 1 mL. Repeat this step twice. The final extract is ready for cleanup and derivatization.

Protocol 5.1.3: Pharmaceutical Formulations (Stir Bar Sorptive Extraction - SBSE)

This advanced technique is suitable for trace analysis in complex matrices like drug products.[8]

• Sample Dissolution: Dissolve a known amount of the drug product in a suitable solvent (e.g., water or methanol).

• Extraction: Place a polydimethylsiloxane (PDMS) coated stir bar into the sample solution and stir for a predetermined time (e.g., 1-4 hours) to allow the analyte to partition onto the stir bar.

• Desorption: Remove the stir bar, rinse with deionized water, and dry with a lint-free tissue. Place the stir bar in a thermal desorption tube for analysis by thermal desorption GC-MS, or alternatively, desorb the analyte into a small volume of a suitable solvent for liquid injection.

Derivatization Protocol: Acetylation

Acetylation converts the phenolic hydroxyl group to an acetate ester, which is less polar and more amenable to GC analysis.[9]

• To the 0.5 mL concentrated sample extract, add 100 µL of acetic anhydride and 50 µL of a 10% aqueous potassium carbonate solution.

• Vortex the mixture for 1 minute.

• Allow the reaction to proceed at room temperature for 15-30 minutes.

• Quench the reaction by adding 1 mL of reagent water.

• Extract the derivatized product with 2 x 1 mL of hexane.

• Combine the hexane layers and dry over anhydrous sodium sulfate.

• Concentrate the final extract to the desired volume (e.g., 100 µL) for GC-MS analysis.

Caption: Step-by-step workflow for the acetylation of 3,4,5,6-Tetrabromo-o-cresol.

GC-MS Instrumental Parameters

The following parameters are a robust starting point and are based on established methods for similar analytes.[10][11] Optimization may be required depending on the specific instrument and column used.

Parameter	Setting	Rationale
Gas Chromatograph
GC Column	TG-5SilMS (or equivalent 5% phenyl-arylene polysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness	A low-polarity, inert column is ideal for separating a wide range of analytes, including the derivatized cresol.[10]
Inlet Temperature	275 °C	Ensures rapid volatilization of the analyte while minimizing thermal degradation.
Injection Mode	Splitless (1 min purge delay)	Maximizes the transfer of analyte to the column for trace-level analysis.
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.5 mL/min (constant flow)	Provides optimal separation efficiency.
Oven Program	Initial: 60 °C (hold 5 min), Ramp: 8 °C/min to 300 °C, Hold: 10 min	A well-defined temperature ramp ensures good separation from other components and elution of the high-boiling point analyte.[10]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible fragmentation patterns.
Electron Energy	70 eV	The standard energy for creating searchable mass spectra.
Ion Source Temp.	230 °C	A standard source temperature that balances ionization efficiency and minimizes thermal degradation.
Transfer Line Temp.	300 °C	Prevents condensation of the analyte as it transfers from the GC to the MS.[10]
Acquisition Mode	Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM)	Full scan is used for initial identification. SIM provides higher sensitivity for quantification.

Data Analysis and Interpretation

Identification

Identification of 3,4,5,6-Tetrabromo-o-cresol is based on two criteria:

• Retention Time: The retention time of the analyte peak in the sample must match that of a known standard analyzed under the same conditions.

• Mass Spectrum: The mass spectrum of the sample peak must match the reference spectrum of 3,4,5,6-Tetrabromo-o-cresol.

Understanding the Mass Spectrum

The mass spectrum of 3,4,5,6-Tetrabromo-o-cresol is characterized by a distinctive isotopic pattern due to the presence of four bromine atoms (79Br and 81Br occur in an approximate 1:1 ratio).

• Molecular Ion (M+): The molecular ion peak cluster will be observed around m/z 420, 422, 424, 426, and 428, reflecting the different combinations of bromine isotopes. The most abundant peak in this cluster is typically at m/z 424.

• Key Fragments: Electron ionization will cause the molecular ion to fragment. Common fragmentation pathways for phenols include the loss of a methyl group (-CH3), followed by the loss of carbon monoxide (-CO).[12][13] For this compound, a prominent fragment is observed at m/z 343 and 345, corresponding to the loss of a bromine atom ([M-Br]+). The isotopic pattern of the remaining three bromine atoms will be evident in this fragment.

Ion (m/z)	Identity	Significance
420-428	[C7H4Br4O]+	Molecular Ion Cluster
341-347	[C7H4Br3O]+	Loss of a Bromine atom ([M-Br]+)
262-266	[C7H4Br2O]+	Loss of two Bromine atoms

Note: The table shows the approximate range of the isotopic clusters.

Quantification

For quantitative analysis, Selected Ion Monitoring (SIM) is the preferred mode as it significantly enhances sensitivity. The most abundant and specific ions from the mass spectrum should be chosen.

• Quantification Ion: The most abundant ion, typically m/z 424.

• Qualifier Ions: At least two other ions from the molecular cluster (e.g., m/z 422, 426) should be monitored to confirm identity. The ratio of the qualifier ions to the quantification ion must be within a specified tolerance (e.g., ±20%) of the ratio observed in a standard.

Calibration curves should be prepared using a series of standards of known concentrations, and the response of the analyte should be plotted against its concentration.

Method Validation

To ensure the reliability of the method, it should be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[14] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank samples.

• Linearity: The method should be linear over a defined concentration range. A correlation coefficient (r²) of >0.99 is typically required.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Accuracy: The closeness of the measured value to the true value. This is typically assessed by analyzing spiked samples at different concentrations.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This is usually expressed as the relative standard deviation (RSD).

Conclusion

This application note provides a comprehensive and scientifically grounded GC-MS method for the analysis of 3,4,5,6-Tetrabromo-o-cresol. By understanding the principles behind sample preparation, the benefits of derivatization, and the logic of the instrumental parameters, researchers can confidently implement and adapt this protocol for their specific needs. The emphasis on method validation ensures that the data generated is not only accurate and precise but also defensible, meeting the high standards required in scientific research and regulated industries.

References

• U.S. Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography. In Test Methods for Evaluating Solid Waste, Physical/Chemical Methods (SW-846). [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 528: Determination of Phenols in Drinking Water by Solid Phase Extraction and Gas Chromatography/Mass Spectrometry (GC/MS). National Environmental Methods Index. [Link]

• MATEC Web of Conferences. (2023). Method development for the analysis of Phenols in the ambient air using automatic thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS). [Link]

• Wang, D., et al. (2012). Method development and validation for the determination of 2,4,6-tribromoanisole, 2,4,6-tribromophenol, 2,4,6-trichloroanisole, and 2,4,6-trichlorophenol in various drug products using stir bar sorptive extraction and gas chromatography-tandem mass spectrometry detection. Journal of Chromatography A, 1262, 184-191. [Link]

• Zhong, W. J., et al. (2011). A gas chromatography/mass spectrometry method for the simultaneous analysis of 50 phenols in wastewater using deconvolution technology. Chinese Science Bulletin, 56(3), 272-278. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• ResearchGate. (n.d.). Simultaneous determination of 19 bromophenols by gas chromatography–mass spectrometry (GC-MS) after derivatization. [Link]

• ResearchGate. (n.d.). GC/MS Determination of Phenolic Compounds in Soil Samples Using Soxhlet Extraction and Derivatization Techniques. [Link]

• PubMed. (2012). Method development and validation for the determination of 2,4,6-tribromoanisole, 2,4,6-tribromophenol, 2,4,6-trichloroanisole, and 2,4,6-trichlorophenol in various drug products using stir bar sorptive extraction and gas chromatography-tandem mass spectrometry detection. [Link]

• ResearchGate. (n.d.). Determination of tribromophenol and pentachlorophenol and its metabolite pentachloroanisole in Asparagus officinalis by gas chromatography/mass spectrometry. [Link]

• IntechOpen. (2018). Derivatization Methods in GC and GC/MS. [Link]

• PubMed. (2009). Methods for the determination of phenolic brominated flame retardants, and by-products, formulation intermediates and decomposition products of brominated flame retardants in water. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ResearchGate. (n.d.). Determination of trace concentrations of bromophenols in water using purge-and-trap after in situ acetylation. [Link]

• SciELO South Africa. (2012). Improved derivatization protocol for simultaneous determination of alkylphenol ethoxylates and brominated flame retardants followed by gas chromatography-mass spectrometry analyses. [Link]

• Cleghorn, S. J., et al. (1992). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Journal of Pharmaceutical and Biomedical Analysis, 10(10-12), 929-935. [Link]

• Chulalongkorn University Digital Collections. (2018). Improving chromatographic analysis of phenolic compounds. [Link]

• University of Colorado Boulder. (n.d.). GC Derivatization. [Link]

• MDPI. (2023). Novel and Simple Method for Quantification of 2,4,6-Trichlorophenol with Microbial Conversion to 2,4,6-Trichloroanisole. [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of phenol. [Link]

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• 8. Method development and validation for the determination of 2,4,6-tribromoanisole, 2,4,6-tribromophenol, 2,4,6-trichloroanisole, and 2,4,6-trichlorophenol in various drug products using stir bar sorptive extraction and gas chromatography-tandem mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. mass spectrum of phenol C6H6O C6H5OH fragmentation pattern of m/z m/e ions for analysis and identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. whitman.edu [whitman.edu]

Application Note: A Robust LC-MS/MS Method for the Quantification of 3,4,5,6-Tetrabromo-o-cresol in Environmental Matrices

Abstract

This document provides a comprehensive methodology for the extraction, cleanup, and quantification of 3,4,5,6-Tetrabromo-o-cresol (TBOC) in complex environmental samples, including water, soil, and sediment. TBOC is a halogenated phenolic compound used as a fungicide and preservative, raising concerns about its potential environmental persistence and ecotoxicity[1][2][3]. The method outlined herein utilizes Solid Phase Extraction (SPE) for aqueous samples and Ultrasonic-Assisted Extraction (UAE) for solid matrices, followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This approach offers high sensitivity, selectivity, and robustness, making it suitable for trace-level environmental monitoring and research. All protocols have been designed to ensure analytical trustworthiness through rigorous validation procedures.

Introduction: The Rationale for Monitoring TBOC

3,4,5,6-Tetrabromo-o-cresol (CAS No. 576-55-6) is a synthetic brominated aromatic compound. While its use as a fungicide is documented, it belongs to the broader class of brominated phenols, which are recognized as environmental contaminants of emerging concern[1][2][4]. The parent compound, cresol, is known to be released from anthropogenic activities like fossil fuel combustion and waste incineration[5][6]. However, the presence of TBOC in the environment is more likely linked to its direct application in industrial and commercial products.

The high degree of bromination and the phenolic structure of TBOC suggest it may exhibit persistence and bioaccumulative potential. Its physicochemical properties, particularly its low water solubility and high calculated octanol-water partition coefficient (XLogP3: 4.7), indicate a strong tendency to adsorb to soil, sediment, and organic matter rather than remaining in the aqueous phase[1][2][3]. Therefore, developing a sensitive analytical method capable of detecting TBOC in both solid and aqueous matrices is crucial for assessing its environmental fate, transport, and potential risks.

Physicochemical Properties of 3,4,5,6-Tetrabromo-o-cresol

A thorough understanding of the analyte's properties is fundamental to developing an effective analytical method. Key properties of TBOC are summarized below.

Property	Value	Source
CAS Number	576-55-6	[1]
Molecular Formula	C₇H₄Br₄O	[1]
Molecular Weight	423.72 g/mol	[1]
Appearance	White to light yellow crystalline powder	[2][7]
Melting Point	209-212 °C (decomposes)	[2]
Water Solubility	Practically insoluble	[1][2]
Solvent Solubility	Soluble in ethanol, isopropanol, ether, and alkali hydroxides	[1][2]
XLogP3 (Predicted)	4.7	[3]
pKa (Predicted)	6.31 ± 0.33	[2]

The phenolic hydroxyl group (pKa ~6.3) means that TBOC will be in its anionic phenolate form at neutral to high pH. This is a critical consideration for extraction, as the ionized form has significantly higher water solubility. Therefore, sample acidification is a mandatory step to ensure the compound is in its neutral, less polar form, maximizing extraction efficiency into organic solvents.

Principle of the Analytical Method

This method is based on the extraction of TBOC from environmental matrices, followed by purification and instrumental analysis via LC-MS/MS.

• Extraction: For aqueous samples, TBOC is concentrated and isolated using Solid Phase Extraction (SPE) on a polymeric sorbent. For soil and sediment, Ultrasonic-Assisted Extraction (UAE) with an appropriate organic solvent is employed.

• Cleanup: The raw extract, particularly from soil and sediment, undergoes a cleanup step using a silica-based SPE cartridge to remove matrix interferences such as lipids and humic acids.

• Analysis: The final extract is analyzed by reverse-phase Liquid Chromatography (LC) for separation, followed by detection using a triple quadrupole Mass Spectrometer (MS/MS) operating in negative Electrospray Ionization (ESI) mode. Quantification is achieved using the Multiple Reaction Monitoring (MRM) mode, which provides exceptional selectivity and sensitivity.

Experimental Protocols

Required Materials and Reagents

• Standards: 3,4,5,6-Tetrabromo-o-cresol (≥98% purity), ¹³C₁₂-Tetrabromobisphenol A (¹³C₁₂-TBBPA) as a surrogate standard.

• Solvents: Methanol, Acetonitrile, Dichloromethane, n-Hexane (all LC-MS or pesticide residue grade).

• Reagents: Formic acid (LC-MS grade), Hydrochloric acid (reagent grade), Anhydrous sodium sulfate.

• SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Waters Oasis HLB, 6 cc, 200 mg), Silica SPE cartridges (e.g., Agilent Bond Elut SI, 3 cc, 500 mg).

• Apparatus: Ultrasonic bath, Centrifuge, Rotary evaporator or nitrogen evaporator, pH meter, Glass fiber filters (0.7 µm), Analytical balance.

Sample Preparation Workflow

Caption: Workflow for the preparation of water and soil/sediment samples.

Protocol 1: Extraction from Water Samples

• Sample Collection & Preservation: Collect 1 L water samples in amber glass bottles. Store at 4°C and extract within 7 days.

• Acidification: Adjust the sample pH to below 3 using concentrated HCl. This step is crucial to protonate the phenolic group, making the molecule less polar and amenable to retention on the reversed-phase sorbent.

• Spiking: Add a known amount of surrogate standard (e.g., ¹³C₁₂-TBBPA) to the sample to monitor method performance and correct for matrix effects.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of acidified deionized water (pH < 3). Do not allow the cartridge to go dry.

• Sample Loading: Load the entire 1 L water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 10 mL of deionized water to remove salts. Then, perform a matrix cleanup wash with 5 mL of 40:60 (v/v) methanol/water to remove polar interferences.

• Drying: Dry the cartridge thoroughly by applying a vacuum or positive pressure nitrogen for at least 20 minutes. This step is critical to remove residual water before elution with a non-polar solvent.

• Elution: Elute the cartridge with 2 x 5 mL of dichloromethane. The choice of a strong, non-polar solvent ensures complete desorption of the lipophilic TBOC.

• Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove any remaining water. Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1.0 mL of 80:20 (v/v) methanol/water for LC-MS/MS analysis.

Protocol 2: Extraction from Soil & Sediment Samples

• Sample Preparation: Air-dry the soil/sediment sample, grind it, and sieve to achieve homogeneity. Determine the moisture content on a separate subsample. All results should be reported on a dry weight (dw) basis.

• Extraction: Weigh 10 g (dw) of the sample into a glass centrifuge tube. Spike with the surrogate standard. Add 20 mL of a 1:1 (v/v) mixture of dichloromethane/n-hexane.

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes. Ultrasonication provides energy to disrupt the sample matrix and enhance the diffusion of the analyte into the solvent, offering a faster alternative to traditional Soxhlet extraction[8][9].

• Separation: Centrifuge the sample at 3000 rpm for 10 minutes. Carefully decant the supernatant (extract) into a clean tube. Repeat the extraction (steps 2-4) two more times, combining the supernatants.

• Cleanup: Concentrate the combined extracts to approximately 1 mL. Condition a silica SPE cartridge with 5 mL of n-hexane. Load the extract onto the cartridge. Elute interferences with 10 mL of n-hexane. Elute the target analyte, TBOC, with 10 mL of a 1:1 (v/v) mixture of dichloromethane/n-hexane[8].

• Concentration & Reconstitution: Evaporate the final eluate to near dryness and reconstitute in 1.0 mL of 80:20 (v/v) methanol/water.

Instrumental Analysis: LC-MS/MS

The analysis of brominated phenols by LC-MS/MS is preferred over GC-MS as it circumvents the need for derivatization, reducing sample preparation time and potential variability[10][11]. Negative mode ESI is highly effective for deprotonating the acidic phenol, leading to excellent ionization efficiency.

Instrumental Analysis Workflow

Caption: LC-MS/MS analysis workflow from injection to detection.

LC-MS/MS Operating Conditions

Parameter	Condition	Rationale
LC System	Agilent 1290 Infinity II or equivalent	Provides high pressure and low delay volume for fast, efficient separations.
Column	Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm)	C18 chemistry provides excellent retention for non-polar compounds like TBOC.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier to ensure the analyte remains in its neutral form for consistent retention.
Mobile Phase B	0.1% Formic Acid in Methanol	Methanol is an effective organic modifier for eluting TBOC from the C18 column.
Gradient	70% B to 98% B over 8 min, hold 2 min, re-equilibrate	A gradient is necessary to elute the strongly retained TBOC while separating it from earlier-eluting interferences.
Flow Rate	0.3 mL/min	Standard flow rate for a 2.1 mm ID column.
Column Temp.	40 °C	Elevated temperature improves peak shape and reduces viscosity.
MS System	Agilent 6470 Triple Quadrupole or equivalent	Offers high sensitivity and selectivity required for trace analysis.
Ionization Mode	Electrospray Ionization (ESI), Negative	ESI is ideal for polar, ionizable compounds. Negative mode efficiently forms the [M-H]⁻ ion from the acidic phenol.
Gas Temp.	300 °C	Optimal for desolvation.
Gas Flow	10 L/min
Nebulizer	45 psi
Capillary Voltage	3500 V
MRM Transitions	See Table below	Specific precursor-to-product ion transitions ensure highly selective detection.

MRM Transitions for Quantification and Confirmation

The characteristic isotopic pattern of bromine (⁷⁹Br:⁸¹Br ≈ 1:1) is a powerful tool for confirmation. The [M-H]⁻ precursor ion for TBOC will be a cluster of peaks. The most abundant is typically selected for fragmentation.

Compound	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Collision Energy
TBOC	422.7	327.8 ([M-H-Br-CH₃]⁻)	78.9 (Br⁻)	35 V / 50 V
¹³C₁₂-TBBPA (SS)	552.8	458.9 ([M-H-Br-CH₃]⁻)	78.9 (Br⁻)	40 V / 55 V

Note: Exact m/z values and collision energies should be optimized for the specific instrument used.

Method Validation and Quality Control

To ensure the trustworthiness of the data, the method must be validated according to established guidelines (e.g., EPA SW-846).

Parameter	Acceptance Criteria	Purpose
Linearity	R² ≥ 0.995 over 5-7 calibration points	Demonstrates a proportional response of the instrument to analyte concentration.
Accuracy (Recovery)	70-130%	Assessed by spiking blank matrix with known concentrations. Measures the agreement between the measured and true value.
Precision (RSD)	≤ 20%	Measures the repeatability of the method, assessed from replicate analyses.
Surrogate Recovery	60-140% in each sample	Monitors the performance of the extraction and cleanup for every individual sample.
Method Detection Limit (MDL)	Determined from 7 replicates of a low-level spike	The minimum concentration that can be detected with 99% confidence.
Limit of Quantitation (LOQ)	Typically 3-5x MDL	The minimum concentration that can be quantified with acceptable precision and accuracy.

Expected Performance:

• LOQ in Water: < 1.0 ng/L

• LOQ in Soil/Sediment: < 0.5 ng/g dw

References

• Title: 3,4,5,6-Tetrabromo-o-cresol. Source: The Merck Index Online, Royal Society of Chemistry URL: [Link] (Access requires subscription; search for CAS 576-55-6)

• Title: o-Cresol, m-Cresol, p-Cresol (OSHA Method 32) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers Source: ACS Omega URL: [Link]

• Title: ANALYTICAL METHODS - Toxicological Profile for Cresols Source: Agency for Toxic Substances and Disease Registry (ATSDR), NIH URL: [Link]

• Title: A review on environmental occurrence, toxic effects and transformation of man-made bromophenols Source: ResearchGate URL: [Link]

• Title: Analysis of brominated flame retardants in the aquatic environment: a review Source: Arhiv za higijenu rada i toksikologiju, PMC, NIH URL: [Link]

• Title: Development and validation of a LC-MS/MS method for quantitative analysis of bisphenol A and tetrabromobisphenol A in seafood and seaweed Source: CORE URL: [Link]

• Title: RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Cresols Source: Agency for Toxic Substances and Disease Registry (ATSDR), NIH URL: [Link]

• Title: Determination of tetrabromobisphenol-A/S and their eight derivatives in abiotic (soil/dust) samples using ultra-high performance liquid chromatography-tandem mass spectrometry Source: ResearchGate URL: [Link]

• Title: Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks Source: MDPI URL: [Link]

• Title: Simultaneous determination of tetrabromobisphenol A, tetrachlorobisphenol A, bisphenol A and other halogenated analogues in sediment and sludge using high performance liquid chromatography–electrospray tandem mass spectrometry Source: Journal of Chromatography A URL: [Link]

• Title: Toxicological Profile for Cresols Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

• Title: III Analytical Methods Source: Japan International Cooperation Agency (JICA) URL: [Link]

• Title: Quantitative Determination of Bisphenol A and Its Congeners in Plant-Based Beverages by Liquid Chromatography Coupled to Tandem Mass Spectrometry Source: MDPI URL: [Link]

• Title: Simultaneous determination of 19 bromophenols by gas chromatography-mass spectrometry (GC-MS) after derivatization Source: PubMed, National Library of Medicine URL: [Link]

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Quantitative Analysis of 3,4,5,6-Tetrabromo-o-cresol in Industrial Polymers via Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for the Regulated Industries

Author: Senior Application Scientist, Gemini Division

Introduction and Significance

3,4,5,6-Tetrabromo-o-cresol (TBOC) is a halogenated phenolic compound utilized in various industrial applications. It serves as a preservative in cosmetics, an active component in disinfectants, and an agent for antimycotic finishing of textile materials.[1] Given its structure, it also falls within the broader class of brominated flame retardants (BFRs), a category of chemicals used to inhibit flammability in plastics and textiles.[2][3] The increasing scrutiny of halogenated organic compounds in consumer and industrial goods necessitates robust and reliable analytical methods for their quantification. Monitoring TBOC levels is critical for quality control, ensuring product safety, and complying with environmental and health regulations.

This application note presents a detailed, self-validating protocol for the quantification of TBOC in a challenging solid matrix, such as an industrial polymer. The methodology is centered around solvent extraction, followed by a crucial derivatization step to enhance analyte volatility and chromatographic performance, and concluding with sensitive and selective detection by Gas Chromatography-Mass Spectrometry (GC-MS).[4] The causality behind each step is explained to provide researchers with a deep understanding of the method's mechanics, ensuring both accuracy and trustworthiness in the results.

Principle of the Method

The core analytical challenge lies in efficiently extracting TBOC from a complex polymer matrix and accurately measuring it without interference. Due to the presence of a polar hydroxyl group, TBOC has limited volatility and can exhibit poor peak shape in gas chromatography.[5] To overcome this, the method employs a silylation derivatization step, converting the polar hydroxyl group into a nonpolar trimethylsilyl (TMS) ether. This increases the analyte's volatility and thermal stability, leading to sharp, symmetrical chromatographic peaks and improved sensitivity.[5]

The overall workflow involves:

• Mechanical homogenization of the polymer sample to increase the surface area for extraction.

• Pressurized liquid extraction (PLE) to efficiently transfer TBOC from the solid matrix into an organic solvent.

• Solid-phase extraction (SPE) cleanup to remove co-extracted polymeric interferences.

• Silylation derivatization to prepare the analyte for GC-MS analysis.

• Instrumental analysis using GC-MS, which provides both chromatographic separation and mass-based identification for definitive quantification.

Analytical Workflow Overview

The following diagram illustrates the complete analytical procedure from sample receipt to final data reporting.

Caption: End-to-end workflow for TBOC quantification in polymers.

Materials and Reagents

• Standards: 3,4,5,6-Tetrabromo-o-cresol (CAS 576-55-6), >98% purity. Internal Standard (IS): 4,4'-Dibromobiphenyl (CAS 92-86-4) or other suitable non-interfering brominated compound.

• Solvents (HPLC or GC-MS grade): Dichloromethane (DCM), Hexane, Acetone.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[5]

• Reagents: Anhydrous Sodium Sulfate (ACS grade, baked at 400°C for 4 hours).

• Solid Phase Extraction (SPE): 6 mL Florisil or Silica cartridges.

• Equipment: Analytical balance, cryo-mill or grinder, pressurized liquid extraction system, nitrogen evaporator, GC-MS system with an autosampler.

Detailed Experimental Protocols

Protocol 1: Preparation of Standards and Calibration Solutions

Causality: A multi-point calibration curve is essential for establishing the linear dynamic range of the assay and ensuring accurate quantification. An internal standard is used to correct for variations in injection volume and potential matrix effects.

• Primary Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of TBOC standard and the internal standard (IS) into separate 10 mL volumetric flasks. Dissolve and bring to volume with acetone.

• Intermediate Stock Solution (10 µg/mL): Dilute 100 µL of the TBOC primary stock to 10 mL with acetone.

• Internal Standard Spiking Solution (5 µg/mL): Dilute 50 µL of the IS primary stock to 10 mL with acetone.

• Calibration Standards: In separate 2 mL autosampler vials, add 50 µL of the IS spiking solution. Then, add appropriate volumes of the intermediate TBOC stock solution (e.g., 10, 25, 50, 100, 250 µL) to create a calibration curve (e.g., ranging from 0.1 to 2.5 µg/mL). Bring all standards to a final volume of 1 mL with acetone.

Protocol 2: Sample Preparation from Polymer Matrix

Causality: Cryo-milling prevents thermal degradation of the analyte and creates a fine, homogenous powder, maximizing the efficiency of the subsequent solvent extraction.[6] Pressurized liquid extraction (PLE) offers superior efficiency over traditional Soxhlet extraction by using elevated temperatures and pressures, reducing solvent consumption and time.[2]

• Homogenization: Cut a representative portion of the polymer product into small pieces. Cool the sample with liquid nitrogen and grind to a fine powder (<0.5 mm) using a cryo-mill.[6]

• Extraction:

  • Mix ~1 g of the homogenized sample powder with diatomaceous earth and load it into a PLE cell.

  • Spike the sample with a known amount of the internal standard.

  • Extract the sample using DCM at 100°C and 1500 psi for two static cycles.

• Drying and Concentration: Pass the collected extract through a funnel containing anhydrous sodium sulfate to remove residual water. Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

Protocol 3: Extract Cleanup

Causality: Industrial polymers contain additives and oligomers that can co-extract and interfere with the GC-MS analysis, potentially causing ion source contamination and matrix-induced signal suppression or enhancement. An SPE cleanup step using silica gel is effective at retaining these polar interferences while allowing the less polar TBOC to pass through.[3]

• Cartridge Conditioning: Condition a silica SPE cartridge with 5 mL of hexane followed by 5 mL of DCM. Do not allow the cartridge to go dry.

• Sample Loading: Load the 1 mL concentrated extract onto the SPE cartridge.

• Elution: Elute the cartridge with 10 mL of a 1:1 (v/v) mixture of hexane and DCM.

• Final Concentration: Collect the eluate and concentrate it to a final volume of 900 µL under a gentle nitrogen stream.

Protocol 4: Derivatization and Instrumental Analysis

Causality: As previously noted, derivatization is critical for achieving good chromatographic performance for phenolic compounds like TBOC.[5] BSTFA is a highly effective silylating agent that reacts quickly and quantitatively with the hydroxyl group.

• Derivatization Reaction: To the 900 µL of cleaned extract, add 100 µL of BSTFA (with 1% TMCS). Cap the vial tightly and heat at 70°C for 30 minutes.

• Analysis: After cooling to room temperature, transfer the vial to the GC-MS autosampler for injection.

• GC-MS Parameters: Analyze the sample using the parameters outlined in Table 1. The choice of a DB-5MS column provides good separation for a wide range of semi-volatile organic compounds.[7]

Table 1: Recommended GC-MS Parameters

Parameter	Setting	Rationale
Gas Chromatograph
Injection Mode	Splitless (1 µL)	Maximizes sensitivity for trace-level analysis.[4]
Inlet Temperature	280°C	Ensures rapid volatilization of the derivatized analyte.
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	Provides excellent separation and low bleed for mass spectrometry.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas standard for MS applications.
Oven Program	80°C (hold 2 min), ramp to 300°C at 15°C/min, hold 10 min	Optimized temperature ramp to separate TBOC from matrix components.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.[4]
Source Temperature	230°C	Standard temperature to maintain ion source cleanliness.
Quadrupole Temp.	150°C	Standard temperature for stable mass analysis.
Acquisition Mode	Selected Ion Monitoring (SIM)	Enhances sensitivity and selectivity by monitoring only characteristic ions.
SIM Ions (for TMS-derivatized TBOC)	m/z 488 (M+), 473 (M-15)	Tentative ions based on structure. Must be confirmed with standard analysis.

| SIM Ions (IS: 4,4'-Dibromobiphenyl) | m/z 312 (M+), 154 | Characteristic ions for the internal standard. |

Data Analysis and Method Validation

Quantification

The concentration of TBOC in the sample is determined using the internal standard calibration method. A calibration curve is generated by plotting the ratio of the TBOC peak area to the IS peak area against the concentration of the TBOC standards. The concentration of TBOC in the final sample extract is calculated from this curve, and the final result is reported in µg/g (or ppm) by factoring in the initial sample weight and final extract volume.

Trustworthiness: A Self-Validating System

To ensure the reliability of the results, a rigorous quality control (QC) and validation protocol must be followed.

• Method Blank: A blank sample (containing only extraction solvent and reagents) is processed alongside the analytical batch to check for contamination.

• Laboratory Control Sample (LCS): A clean matrix (e.g., certified clean sand) is spiked with a known amount of TBOC and processed to assess the accuracy of the entire procedure.

• Matrix Spike / Matrix Spike Duplicate (MS/MSD): Aliquots of a real sample are spiked with a known amount of TBOC and analyzed in duplicate. This helps to evaluate the method's accuracy and precision in the specific sample matrix.

Table 2: Typical Method Validation & QC Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Calibration Curve	Correlation Coefficient (r²) > 0.995	Demonstrates a strong linear relationship between instrument response and concentration.
Method Blank	Below Limit of Quantification (LOQ)	Ensures no significant contamination is introduced during sample preparation.
LCS Recovery	70 - 130%	Confirms the overall accuracy of the analytical method.
MS/MSD Recovery	70 - 130%	Measures the effect of the sample matrix on analytical accuracy.
Relative Percent Difference (RPD) for MSD	< 20%	Measures the precision of the method in the sample matrix.

| Limit of Quantification (LOQ) | Typically 0.1 - 1.0 µg/g | The lowest concentration that can be reliably quantified with acceptable precision and accuracy. |

Conclusion

This application note provides a comprehensive and robust method for the quantification of 3,4,5,6-Tetrabromo-o-cresol in complex industrial polymer matrices. By combining efficient pressurized liquid extraction, a necessary derivatization step, and the selectivity of GC-MS, this protocol offers the sensitivity and reliability required for regulatory monitoring and quality assurance. The integrated quality control and validation framework ensures that the generated data is trustworthy and defensible, meeting the high standards of researchers, scientists, and drug development professionals.

References

• International Journal of Chemical Studies. (2017). Separation and determination of cresol isomers (Ortho, Meta, Para). [Link]

• OSHA. (n.d.). Phenol/Cresol (Method 32). Occupational Safety and Health Administration. [Link]

• MDPI. (2024). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. [Link]

• Taylor & Francis Online. (2019). Determination of three cresol isomers in sewage sludge by solid-liquid extraction with low temperature purification and gas chromatography-mass spectrometry. Cogent Chemistry. [Link]

• Norwegian Institute for Air Research. (n.d.). Sample preparation and analysis of Brominated Flame Retardants (BFR) in environmental samples. [Link]

• United States Environmental Protection Agency. (2007). Method 1614: Brominated Diphenyl Ethers in Water, Soil, Sediment, and Tissue by HRGC/HRMS. [Link]

• PubMed Central. (2024). Liquid Chromatography-Mass Spectrometry Analytical Methods for the Quantitation of p-Cresol Sulfate and Indoxyl Sulfate in Human Matrices: Biological Applications and Diagnostic Potentials. [Link]

• PubMed Central. (2022). Analysis of brominated flame retardants in the aquatic environment: a review. [Link]

• Scientific.net. (2012). Determination of m-Cresol and p-Cresol in Industrial Cresols by Raman Spectrometer. [Link]

• PhareSST. (n.d.). UPLC-MS/MS quantitation of o-Cresol in hydrolyzed human urine to assess toluene exposure. [Link]

• National Center for Biotechnology Information. (2008). Toxicological Profile for Cresols - Chapter 7: Analytical Methods. [Link]

• ACS Publications. (2023). Quantification of Brominated Flame Retardants in Synthetic Polymers via Direct Mass Spectrometric Analysis. [Link]

• ResearchGate. (2002). Gas Chromatographic-Mass Spectrometric Analysis for Measurement of p-Cresol and Its Conjugated Metabolites in Uremic and Normal Serum. [Link]

• CORESTA. (2020). A screening method by gas chromatography–mass spectrometry for quantitation of 33 aerosol constituents from a heat-not-burn tobacco product. [Link]

• ResearchGate. (2024). Liquid Chromatography-Mass Spectrometry Analytical Methods for the Quantitation of p-Cresol Sulfate and Indoxyl Sulfate in Human Matrices: Biological Applications and Diagnostic Potentials. [Link]

• EAG Laboratories. (n.d.). Determination of flame-retardant materials in plastics using a combination of analytical techniques. [Link]

• Pakistan Journal of Pharmaceutical Sciences. (2015). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. [Link]

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• 7. eag.com [eag.com]

Application Note: 3,4,5,6-Tetrabromo-o-cresol as a Reference Standard in Chromatographic Analysis

Introduction: The Critical Role of a Robust Reference Standard

In the landscape of analytical chemistry, particularly within pharmaceutical development and environmental monitoring, the accuracy and reliability of quantitative analysis are paramount. The foundation of such precise measurements lies in the use of well-characterized reference standards. 3,4,5,6-Tetrabromo-o-cresol (TBOC), a brominated derivative of o-cresol, serves as an essential reference material for the chromatographic analysis of halogenated phenols, brominated flame retardants (BFRs), and related compounds. Its high purity, crystalline nature, and distinct chromatographic behavior make it an ideal candidate for establishing method validity and ensuring the integrity of analytical data.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 3,4,5,6-Tetrabromo-o-cresol as a reference standard in both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) applications. The protocols herein are designed to be self-validating, with a focus on the scientific rationale behind each step to ensure robust and reproducible results.

Physicochemical Properties of 3,4,5,6-Tetrabromo-o-cresol

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its proper handling, storage, and application. Key properties of 3,4,5,6-Tetrabromo-o-cresol (CAS No. 576-55-6) are summarized below.

Property	Value	Source
Molecular Formula	C₇H₄Br₄O	[1][2]
Molecular Weight	423.72 g/mol	[1]
Appearance	White to light yellow crystalline powder	[2][3]
Melting Point	209-212 °C (with decomposition)	[1][3]
Solubility	Practically insoluble in water. Soluble in ethanol (85 g/L), isopropanol (80 g/L), and ether.	[1][3]
Storage Temperature	2-8°C, protected from light.	[3]

Causality Insight: The high degree of bromination in the TBOC molecule contributes to its high molecular weight and crystalline stability. Its solubility profile dictates the choice of solvents for preparing stock and working standard solutions, with alcohols like ethanol and methanol being suitable choices. The compound's sensitivity to light and iron necessitates storage in amber vials in a cool, dark place to prevent degradation.[3]

Application in High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a powerful technique for the separation and quantification of phenolic compounds.[4] TBOC can be effectively used as a reference standard for the analysis of brominated phenols and related compounds in various matrices.

Rationale for Method Development

The selection of a C18 stationary phase is based on its wide applicability and effectiveness in retaining nonpolar to moderately polar compounds like TBOC. The mobile phase, a mixture of an organic modifier (acetonitrile or methanol) and acidified water, allows for the efficient elution and sharp peak shape of the analyte.[5] Acidification of the mobile phase (e.g., with phosphoric or formic acid) is crucial to suppress the ionization of the phenolic hydroxyl group, thereby improving peak symmetry and retention time reproducibility.[5] UV detection is suitable due to the chromophoric nature of the aromatic ring.

Workflow for HPLC Analysis using TBOC Standard

Caption: HPLC analysis workflow using a TBOC reference standard.

Detailed Protocol for HPLC Analysis

3.3.1 Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL):

  • Accurately weigh approximately 10.0 mg of 3,4,5,6-Tetrabromo-o-cresol (purity ≥96.0%) into a 10 mL amber volumetric flask.

  • Dissolve the compound in methanol and bring to volume.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Store the stock solution at 2-8°C and protect from light. This solution is typically stable for up to 3 months.

• Working Standard Solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL):

  • Perform serial dilutions of the stock standard solution with the mobile phase to prepare a series of working standards for the calibration curve.

  • Prepare these solutions fresh daily to ensure accuracy.

3.3.2 Sample Preparation

The sample preparation method will be matrix-dependent. A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol may be employed to isolate the analytes of interest.[6] The final extract should be reconstituted in the mobile phase.

3.3.3 Chromatographic Conditions

Parameter	Recommended Condition
HPLC System	A system with a binary or quaternary pump, autosampler, column oven, and UV/PDA detector.[7]
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (70:30, v/v) with 0.1% Phosphoric Acid.[5]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 280 nm

3.3.4 Data Analysis and Quantification

• Inject the working standard solutions in ascending order of concentration to generate a calibration curve.

• Plot the peak area of TBOC against the corresponding concentration.

• Perform a linear regression analysis on the calibration curve. A correlation coefficient (r²) of ≥0.995 is typically considered acceptable.

• Inject the prepared sample.

• Determine the concentration of the analyte in the sample by interpolating its peak area from the calibration curve.

Application in Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of volatile and semi-volatile organic compounds, including many brominated flame retardants.[8] TBOC can be used as a reference standard in GC-MS methods, often requiring derivatization to improve its volatility and chromatographic performance.

Rationale for Method Development

Direct injection of phenolic compounds in GC can lead to poor peak shape and column degradation. Derivatization of the acidic hydroxyl group, for example through silylation or acetylation, is a common strategy to improve volatility and thermal stability.[9] Electron impact (EI) ionization is a standard technique that produces a characteristic fragmentation pattern for TBOC, allowing for its unambiguous identification and quantification.[10]

Workflow for GC-MS Analysis using TBOC Standard

Caption: GC-MS analysis workflow with a derivatized TBOC standard.

Detailed Protocol for GC-MS Analysis

4.3.1 Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL):

  • Prepare as described in section 3.3.1, but use a volatile solvent compatible with the derivatization reagent, such as toluene or isooctane.

• Working Standard Solutions (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL):

  • Perform serial dilutions of the stock standard solution with the chosen solvent.

4.3.2 Derivatization Protocol (Acetylation Example)

• To 100 µL of each working standard and sample extract in a clean, dry vial, add 50 µL of acetic anhydride and 50 µL of pyridine.

• Cap the vials tightly and heat at 60 °C for 30 minutes.

• Cool to room temperature.

• Add 500 µL of n-hexane and 500 µL of deionized water.

• Vortex for 1 minute and allow the layers to separate.

• Carefully transfer the upper organic layer to an autosampler vial for GC-MS analysis.

4.3.3 GC-MS Conditions

Parameter	Recommended Condition
GC System	A gas chromatograph equipped with a split/splitless injector and a mass selective detector.
Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	280 °C
Oven Program	Initial temp 100 °C, hold for 2 min, ramp at 10 °C/min to 300 °C, hold for 5 min
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Impact (EI) at 70 eV
Acquisition Mode	Scan (m/z 50-500) for identification, Selected Ion Monitoring (SIM) for quantification.

Characteristic Ions for Derivatized TBOC (Acetate): The mass spectrum of the acetylated derivative will show a molecular ion and characteristic fragment ions. The exact m/z values would need to be determined experimentally, but would be based on the molecular weight of the acetate derivative (465.76 g/mol ).[1]

4.3.4 Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area of a characteristic ion of the derivatized TBOC against concentration.

• Perform a linear regression analysis (r² ≥ 0.995).

• Analyze the derivatized sample and quantify the analyte using the calibration curve.

Safety and Handling

3,4,5,6-Tetrabromo-o-cresol is an irritant to the skin, eyes, and respiratory system.[1][2][11] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this compound.[11] All work should be performed in a well-ventilated fume hood.[11]

Conclusion

3,4,5,6-Tetrabromo-o-cresol is a valuable and reliable reference standard for the chromatographic analysis of brominated phenols and related compounds. By following the detailed protocols outlined in this application note, researchers can establish robust and accurate analytical methods, ensuring the quality and integrity of their data. The key to successful implementation lies in the careful preparation of standards, appropriate selection of chromatographic conditions, and adherence to safe laboratory practices.

References

• ResearchGate. (n.d.). GC chromatogram of a mixture of o-cresol, p-cresol, and m-cresol.... Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Method 32: Phenol and Cresol. Retrieved from [Link]

• LookChem. (n.d.). Cas 488-47-1, TETRABROMOCATECHOL. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). CRESOLS. Retrieved from [Link]

• ChemIDplus. (n.d.). 3,4,5,6-Tetrabromo-o-cresol. Retrieved from [Link]

• International Journal of Chemical Studies. (2017). Separation and determination of cresol isomers (Ortho, Meta, Para). Retrieved from [Link]

• PubMed Central. (2022). Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives. Retrieved from [Link]

• PubChem. (n.d.). Tetrabromocatechol. Retrieved from [Link]

• SIELC. (n.d.). Separation of 2,3,4,5-Tetrabromo-6-methylphenol on Newcrom R1 HPLC column. Retrieved from [Link]

• MDPI. (2024). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. Retrieved from [Link]

• ResearchGate. (n.d.). Multi-analyte method development for analysis of brominated flame retardants (BFRs) and PBDE metabolites in human serum. Retrieved from [Link]

• CORESTA. (2020). A screening method by gas chromatography–mass. Retrieved from [Link]

• ResearchGate. (n.d.). 11. BROMINATED FLAME RETARDANTS: ANALYTICAL, TOXICOLOGICAL AND ENVIRONMENTAL ASPECTS. Retrieved from [Link]

• Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

• PubMed Central. (2013). Validation of a simple RP-HPLC method developed for the quantification of meta-cresol in parathyroid hormones formulation. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2016). NMAM METHOD 8321. Retrieved from [Link]

• PubMed. (2009). Methods for the Determination of Phenolic Brominated Flame Retardants, and By-Products, Formulation Intermediates and Decomposition Products of Brominated Flame Retardants in Water. Retrieved from [Link]

• Chemsrc. (n.d.). 1,2-Benzenediol,3,4,5,6-tetrabromo- | CAS#:488-47-1. Retrieved from [Link]

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• 5. Separation of 2,3,4,5-Tetrabromo-6-methylphenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Methods for the determination of phenolic brominated flame retardants, and by-products, formulation intermediates and decomposition products of brominated flame retardants in water - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Solid-Phase Extraction of Brominated Phenols from Aqueous Matrices

Introduction: The Imperative for Monitoring Brominated Phenols

Brominated phenols (BPs) represent a significant class of environmental contaminants, often originating from the degradation of brominated flame retardants (BFRs) or as byproducts of water disinfection processes. Their persistence, potential toxicity, and endocrine-disrupting properties necessitate sensitive and reliable analytical methods for their detection in various aqueous matrices, including drinking water, surface water, and wastewater.[1] Due to their often trace-level concentrations, a pre-concentration and sample clean-up step is essential for accurate quantification. Solid-Phase Extraction (SPE) has emerged as a superior technique to traditional liquid-liquid extraction, offering higher recovery rates, reduced solvent consumption, and improved reproducibility.[1][2]

This comprehensive guide provides an in-depth exploration of the principles and a detailed protocol for the solid-phase extraction of brominated phenols from aqueous samples, designed for researchers, analytical chemists, and environmental scientists.

The Science of Solid-Phase Extraction for Brominated Phenols: A Mechanistic Approach

Solid-Phase Extraction (SPE) is a chromatographic technique used to isolate and concentrate analytes from a liquid sample.[2] The selection of the appropriate SPE sorbent and the optimization of the extraction parameters are critical for achieving high recovery and reproducibility. The process relies on the differential affinity of the analyte and sample matrix components for a solid sorbent.

Sorbent Selection: The Key to Selectivity

The choice of sorbent is dictated by the physicochemical properties of the brominated phenols and the nature of the aqueous matrix.

• Polymeric Sorbents (e.g., Polystyrene-Divinylbenzene - PS-DVB): These are often the preferred choice for the extraction of phenols from aqueous samples, as recommended by U.S. EPA Method 528.[3][4] The retention mechanism is primarily based on non-polar or hydrophobic interactions (van der Waals forces) between the aromatic rings of the brominated phenols and the polystyrene backbone of the sorbent.[4] Modified PS-DVB sorbents can also offer additional interaction mechanisms, enhancing the retention of more polar phenols. Polymeric sorbents have the advantage of higher capacity and stability over a wider pH range compared to silica-based sorbents.[1]

• Silica-Based Sorbents (e.g., C18): Octadecyl-bonded silica (C18) is another common reversed-phase sorbent. The retention mechanism is also hydrophobic interaction between the long alkyl chains of the C18 and the non-polar regions of the brominated phenols. While effective, silica-based sorbents can suffer from secondary interactions with residual silanol groups on the silica surface, which can lead to inconsistent recoveries, especially for more acidic phenols.[1]

The Critical Role of pH: Manipulating Analyte-Sorbent Interaction

The efficiency of the extraction of phenolic compounds is highly dependent on the pH of the sample. Phenols are weak acids, and their degree of ionization is governed by their pKa values.

• Acidification: To ensure maximum retention on a reversed-phase sorbent, the brominated phenols must be in their neutral, non-ionized form. This is achieved by acidifying the water sample to a pH of 2 or lower, which is at least two pH units below the pKa of the most acidic brominated phenol.[4][5] In their neutral state, the phenols are less soluble in the aqueous mobile phase and have a stronger affinity for the hydrophobic SPE sorbent.

The following diagram illustrates the fundamental principle of pH adjustment for the retention of a generic brominated phenol on a reversed-phase sorbent.

Caption: pH adjustment for optimal retention of brominated phenols.

Data Presentation: Sorbent Performance and Analyte Recovery

The following table summarizes typical recovery data for various phenols using polymeric sorbents, demonstrating the effectiveness of the described methodology.

Analyte	Sorbent Type	Sample Volume (L)	Elution Solvent	Average Recovery (%)	Reference
Phenol	Polystyrene-Divinylbenzene	1	Dichloromethane	85.1 - 108.4	[4]
2-Chlorophenol	Polystyrene-Divinylbenzene	1	Dichloromethane	85.1 - 108.4	[4]
2,4-Dichlorophenol	Polystyrene-Divinylbenzene	1	Dichloromethane	85.1 - 108.4	[4]
2,4,6-Trichlorophenol	Polystyrene-Divinylbenzene	1	Dichloromethane	85.1 - 108.4	[4]
Pentachlorophenol	Polystyrene-Divinylbenzene	1	Dichloromethane	85.1 - 108.4	[4]
2,4,6-Tribromophenol	Strata C18	Varies	Acetonitrile	69.43 - 101.87	[6]
Various Phenols	Agilent Bond Elut Plexa	0.25	Tetrahydrofuran	87 - 108	[7]

Experimental Protocol: A Step-by-Step Guide

This protocol is based on the principles outlined in U.S. EPA Method 528 and is suitable for the extraction of a wide range of brominated and other halogenated phenols from drinking water.[3][5]

Materials and Reagents

• SPE Cartridges: 500 mg Polystyrene-Divinylbenzene (PS-DVB), 6 mL format.

• Reagents: Methanol (HPLC grade), Dichloromethane (DCM, HPLC grade), Hydrochloric Acid (HCl, concentrated), Sodium Sulfite (ACS grade), and reagent water.

• Apparatus: SPE vacuum manifold, vacuum pump, sample delivery tubes, collection vials, and a pH meter.

Workflow Diagram

Caption: Solid-Phase Extraction workflow for brominated phenols.

Detailed Procedure

• Sample Pre-treatment:

  • If the sample contains residual chlorine, add 40-50 mg of sodium sulfite per liter of sample and stir to dissolve.

  • Acidify the 1 L water sample to a pH of ≤ 2 by adding concentrated HCl dropwise while monitoring with a pH meter.[5]

  • If performing quantitative analysis, spike the sample with appropriate surrogate and internal standards at this stage.[3]

• SPE Cartridge Conditioning:

  • Place the PS-DVB cartridges on the SPE manifold.

  • Wash the cartridges with three aliquots of 3 mL of dichloromethane (DCM).[5]

  • Condition the cartridges with three aliquots of 3 mL of methanol. Do not allow the sorbent bed to go dry after the final methanol wash.[5]

  • Equilibrate the cartridges with three aliquots of 3 mL of 0.05 N HCl. Ensure a small amount of the final equilibration solution remains on top of the sorbent bed to prevent it from drying out.[5]

• Sample Loading:

  • Attach the sample delivery tubes to the top of the SPE cartridges and place the other end in the sample container.

  • Apply a gentle vacuum to the manifold and draw the entire 1 L sample through the cartridge at a steady flow rate of approximately 20 mL/min.[5] A consistent, fast drop-wise flow is ideal.

• Cartridge Washing and Drying:

  • After the entire sample has passed through, remove the sample delivery tubes.

  • Continue to apply vacuum for 15 minutes to thoroughly dry the sorbent bed.[5] This step is crucial to remove residual water, which can interfere with the subsequent elution and analysis.

• Elution:

  • Place collection vials inside the manifold.

  • Add 5 mL of dichloromethane (DCM) to the cartridge and allow it to soak the sorbent bed for a minute.[5]

  • Apply a gentle vacuum to slowly draw the DCM through the cartridge, collecting the eluate in the vial. A slow, dropwise elution ensures efficient desorption of the analytes.

• Final Extract Preparation:

  • The collected eluate can be concentrated under a gentle stream of nitrogen if lower detection limits are required.

  • The final extract is now ready for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[8]

Troubleshooting and Field-Proven Insights

A self-validating protocol anticipates potential issues. Here are common challenges and their solutions:

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Sorbent Bed Drying: Cartridge dried out during conditioning or before sample loading.	Re-condition the cartridge. Ensure the sorbent bed remains wet before sample loading.[9]
Incomplete Elution: Elution solvent is too weak or the volume is insufficient.	Increase the volume of the elution solvent or use a stronger solvent. Allow the solvent to soak the sorbent for a few minutes before eluting.[10]
High Flow Rate: Sample loading or elution flow rate is too fast, preventing proper equilibration.	Decrease the vacuum to reduce the flow rate. Aim for a consistent drop-wise flow.[11]
Incorrect Sample pH: Sample pH is not low enough to keep phenols in their neutral form, leading to breakthrough.	Verify the sample pH is ≤ 2 before loading.[5]
Poor Reproducibility	Inconsistent Flow Rates: Variable vacuum pressure between samples.	Use a vacuum manifold with flow control valves for each port to ensure consistent flow rates.
Cartridge Overloading: The concentration of analytes or interfering compounds exceeds the sorbent capacity.	Reduce the sample volume or use a cartridge with a larger sorbent mass.[12]
Contaminated Blanks	Leachables from SPE Cartridge: Contaminants from the polypropylene housing or the sorbent itself.	Wash the cartridge with the elution solvent (DCM) before the conditioning step. Always run a laboratory reagent blank with each batch of samples.[3][9]

Conclusion

This application note provides a robust and reliable framework for the solid-phase extraction of brominated phenols from aqueous matrices. By understanding the underlying chemical principles of sorbent interaction and pH manipulation, researchers can effectively optimize this protocol for their specific analytical needs. Adherence to the detailed procedural steps and awareness of potential troubleshooting areas will ensure the generation of high-quality, reproducible data, which is essential for the accurate assessment of environmental contamination by these priority pollutants.

References

• U.S. Environmental Protection Agency. (2000). Method 528: Determination of Phenols in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]3][13]

• Thermo Fisher Scientific. (2011). Analysis of Phenols and Chlorinated Phenols in Drinking Water by GC/MS. Application Note: ANCCSGPHNWTR.[8]

• Pichon, V. (2000). Solid-phase extraction of phenols. Journal of Chromatography A, 885(1-2), 195-218.[2]

• Woga, J. C., Nindi, M. M., & Dube, S. (2011). Solid-Phase Extraction Method for the Analysis of Eleven Phenolic Pollutants in Water Samples. ResearchGate.[6]

• dos Santos, V. B., Garcia, C. D., de Sousa, H. S., & Suarez, W. (2025). Deployment of Solid-Supported Natural Deep Eutectic Solvents via Unmanned Aerial Vehicles to Preconcentrate Contaminants from Environmental Water Samples. ResearchGate.[14]

• Agilent Technologies. (2012). Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Application Note.[7]

• Hey, G., Negreira, N., & Simal-Gándara, J. (2018). Recoveries of the target compounds from C18 cartridges at different pH... ResearchGate.[15]

• Pichon, V., & Hennion, M. C. (1999). Sample preparation for phenol analysis using solid-phase extraction (SPE) is reviewed. PubMed.[2]

• Welch Materials. (2025). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide.[11]

• Nikić, P., et al. (2021). Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds. PubMed Central.[16]

• Phenomenex. (n.d.). Sample Prep Tech Tip: Troubleshooting SPE.[12]

• Qureshi, M. N., et al. (n.d.). Preparation of polymer based sorbents for solid phase extraction of polyphenolic compounds. ResearchGate.[17]

• Radu, G. L., & Doneanu, C. (n.d.). BREAKTHROUGH PARAMETERS OF SPE PROCEDURE ON C18 CARTRIDGES FOR SOME POLAR COMPOUNDS. Revue Roumaine de Chimie.[18]

• National Institutes of Health. (n.d.). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.[19]

• LCGC International. (2017). Three Common SPE Problems.[10]

• University of South Florida. (n.d.). Polymeric Sorbents for Solid-Phase Extraction (SPE) Of Polar Analytes And Carbon Dioxide Capture. Scholar Commons.[20]

• Regulations.gov. (2024). EPA Method 528 – Determination of Phenols in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry (GC/MS). Revision 1.0.[13]

• Thermo Fisher Scientific. (n.d.). Chromatography Troubleshooting Guides-Solid Phase Extractions.[9]

• Bagheri, H., & Saraji, M. (2001). New polymeric sorbent for the solid-phase extraction of chlorophenols from water samples followed by gas chromatography–electron-capture detection. Scilit.[21]

• United Chemical Technologies. (n.d.). Determination of Phenols in Drinking Water by Solid Phase Extraction and GC/MS Detection.[4]

• Laboratory Talk. (2002). Extracting trace-level phenols from drinking water.[22]

• Barboza, L. G. A., et al. (2018). Materials for Solid-Phase Extraction of Organic Compounds. MDPI.[1]

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Reference Data & Comparative Studies

Analysis of 3,4,5,6-Tetrabromo-o-cresol Cross-reactivity in Immunoassay Formats: A Comparative Guide

An In-Depth Technical Guide to a Senior Application Scientist

This guide provides a comprehensive analysis of the cross-reactivity of 3,4,5,6-tetrabromo-o-cresol in various immunoassay formats. It is intended for researchers, scientists, and drug development professionals who are developing or utilizing immunoassays for the detection of brominated flame retardants and related phenolic compounds. As a Senior Application Scientist, this document is structured to provide not only a theoretical understanding of cross-reactivity but also practical, field-proven insights and methodologies for its assessment.

Introduction: The Challenge of Specificity in Immunoassays for Small Molecules

Immunoassays are powerful tools for the detection and quantification of a wide range of analytes, from large proteins to small molecules like 3,4,5,6-tetrabromo-o-cresol. Their sensitivity and high-throughput nature make them invaluable in environmental monitoring, food safety, and clinical diagnostics. However, a key challenge in the development of immunoassays for small molecules is achieving high specificity. Cross-reactivity, the binding of antibodies to non-target molecules that are structurally similar to the target analyte, can lead to false-positive results and inaccurate quantification.

3,4,5,6-Tetrabromo-o-cresol is a member of the brominated flame retardant (BFR) family, a class of compounds that are widely used in various consumer products to reduce their flammability. Due to their persistence and potential toxicity, the detection and monitoring of BFRs in the environment and biological samples are of significant concern. This guide will use 3,4,5,6-tetrabromo-o-cresol as a case study to explore the principles of cross-reactivity in immunoassays and provide a framework for its systematic evaluation.

Understanding the Mechanism of Cross-Reactivity

At its core, an immunoassay relies on the specific binding of an antibody to its antigen. This interaction is governed by the principles of molecular recognition, where the three-dimensional shape and chemical properties of the antibody's binding site (paratope) complement those of the antigen's determinant (epitope). In the case of small molecules like 3,4,5,6-tetrabromo-o-cresol, the entire molecule often acts as the epitope.

Cross-reactivity occurs when an antibody binds to a molecule other than the target analyte. This happens because the cross-reacting molecule shares structural similarities with the target analyte, allowing it to fit into the antibody's binding site, albeit often with a lower affinity. The degree of cross-reactivity depends on the extent of structural similarity between the target analyte and the cross-reactant.

Figure 1: Conceptual diagram illustrating the difference between a highly specific antibody-antigen interaction and a cross-reactive interaction.

Experimental Design for Cross-Reactivity Assessment

A systematic evaluation of cross-reactivity is a critical step in the validation of any immunoassay. The following sections outline the key considerations and a detailed protocol for assessing the cross-reactivity of 3,4,5,6-tetrabromo-o-cresol.

Immunoassay Format Selection

The choice of immunoassay format can influence the observed cross-reactivity. Competitive immunoassays, such as the competitive enzyme-linked immunosorbent assay (ELISA), are commonly used for the detection of small molecules and are particularly well-suited for cross-reactivity studies. In a competitive ELISA, the analyte in the sample competes with a labeled analyte (e.g., an enzyme conjugate) for a limited number of antibody binding sites. The signal generated is inversely proportional to the concentration of the analyte in the sample.

Selection of Potential Cross-Reactants

The selection of compounds to be tested for cross-reactivity should be based on their structural similarity to the target analyte, 3,4,5,6-tetrabromo-o-cresol. This includes other brominated phenols, cresols, and related BFRs. A thorough understanding of the metabolic pathways of the target analyte is also important, as metabolites may also exhibit cross-reactivity.

Table 1: Potential Cross-Reactants for a 3,4,5,6-Tetrabromo-o-cresol Immunoassay

Compound Name	Structure	Rationale for Inclusion
3,4,5,6-Tetrabromo-o-cresol	(Structure of 3,4,5,6-Tetrabromo-o-cresol)	Target Analyte
2,4,6-Tribromophenol	(Structure of 2,4,6-Tribromophenol)	Structurally similar brominated phenol
Tetrabromobisphenol A (TBBPA)	(Structure of TBBPA)	Widely used BFR with a similar phenolic structure
Pentabromophenol	(Structure of Pentabromophenol)	Higher bromination level, tests the effect of the number of bromine atoms
2,4-Dibromophenol	(Structure of 2,4-Dibromophenol)	Lower bromination level, tests the effect of the number of bromine atoms
o-Cresol	(Structure of o-Cresol)	The non-brominated parent compound

Experimental Protocol: Competitive ELISA for Cross-Reactivity Testing

The following is a detailed, step-by-step protocol for a competitive ELISA to determine the cross-reactivity of potential interfering compounds with an antibody raised against 3,4,5,6-tetrabromo-o-cresol.

Materials:

• 96-well microtiter plates coated with a capture antibody (e.g., goat anti-rabbit IgG)

• Rabbit anti-3,4,5,6-tetrabromo-o-cresol primary antibody

• 3,4,5,6-Tetrabromo-o-cresol-horseradish peroxidase (HRP) conjugate

• Standards of 3,4,5,6-tetrabromo-o-cresol and potential cross-reactants

• Wash buffer (e.g., phosphate-buffered saline with 0.05% Tween 20, PBS-T)

• Substrate solution (e.g., 3,3',5,5'-tetramethylbenzidine, TMB)

• Stop solution (e.g., 2 M sulfuric acid)

• Microplate reader

Protocol:

• Preparation of Standards and Samples:

  • Prepare a series of standard solutions of 3,4,5,6-tetrabromo-o-cresol in a suitable buffer (e.g., PBS) ranging from 0.01 to 1000 ng/mL.

  • Prepare a series of solutions for each potential cross-reactant over a wide concentration range (e.g., 0.1 to 10,000 ng/mL).

• Assay Procedure:

  • Add 50 µL of the standard or cross-reactant solution to the appropriate wells of the microtiter plate.

  • Add 50 µL of the diluted primary antibody to each well.

  • Add 50 µL of the diluted HRP conjugate to each well.

  • Incubate the plate for 1 hour at 37°C.

  • Wash the plate three times with wash buffer.

  • Add 100 µL of TMB substrate solution to each well and incubate for 15 minutes at room temperature in the dark.

  • Stop the reaction by adding 50 µL of stop solution to each well.

  • Read the absorbance at 450 nm using a microplate reader.

Figure 2: A simplified workflow for the competitive ELISA protocol used in cross-reactivity testing.

Data Analysis and Interpretation

The data obtained from the competitive ELISA is used to generate a standard curve for the target analyte and inhibition curves for each of the potential cross-reactants.

Calculation of IC50 Values

The half-maximal inhibitory concentration (IC50) is the concentration of the analyte that causes a 50% reduction in the maximum signal. The IC50 value is determined for the target analyte (3,4,5,6-tetrabromo-o-cresol) and for each of the tested cross-reactants.

Calculation of Cross-Reactivity

The percentage of cross-reactivity (%CR) is calculated using the following formula:

%CR = (IC50 of 3,4,5,6-Tetrabromo-o-cresol / IC50 of Cross-Reactant) x 100

A higher %CR value indicates a greater degree of cross-reactivity.

Table 2: Hypothetical Cross-Reactivity Data for a 3,4,5,6-Tetrabromo-o-cresol Immunoassay

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
3,4,5,6-Tetrabromo-o-cresol	10	100
2,4,6-Tribromophenol	50	20
Tetrabromobisphenol A (TBBPA)	200	5
Pentabromophenol	100	10
2,4-Dibromophenol	500	2
o-Cresol	>10,000	<0.1

Interpretation of Results:

The hypothetical data in Table 2 suggests that the antibody has the highest affinity for the target analyte, 3,4,5,6-tetrabromo-o-cresol. The cross-reactivity with other brominated phenols is lower and appears to be influenced by the number and position of the bromine atoms. The non-brominated parent compound, o-cresol, shows negligible cross-reactivity, indicating that the bromine atoms are critical for antibody recognition.

Strategies for Managing Cross-Reactivity

Depending on the intended application of the immunoassay, cross-reactivity can be either a challenge to be overcome or a feature to be leveraged.

• Improving Specificity: If high specificity for 3,4,5,6-tetrabromo-o-cresol is required, several strategies can be employed during antibody development. These include careful design of the immunogen to expose unique epitopes of the target molecule and the use of affinity chromatography for antibody purification.

• Developing Broad-Specificity Assays: In some cases, a broad-specificity assay that detects a whole class of related compounds (e.g., all brominated phenols) may be desirable. This can be achieved by designing an immunogen that shares common structural features with the entire class of target analytes.

Conclusion

The specificity of an immunoassay is a critical parameter that determines its reliability and accuracy. A thorough evaluation of cross-reactivity is essential, particularly for small molecules like 3,4,5,6-tetrabromo-o-cresol, which belong to a large family of structurally related compounds. By following a systematic approach to experimental design, protocol execution, and data analysis, researchers can gain a comprehensive understanding of the cross-reactivity profile of their immunoassay. This knowledge is crucial for the correct interpretation of assay results and for making informed decisions about the suitability of the assay for its intended purpose.

References

• Immunoassay and Other Bioanalytical Techniques. (2016). CRC Press. [Link]

A Senior Application Scientist's Guide to the Analysis of 3,4,5,6-Tetrabromo-o-cresol in Certified Reference Materials

The Critical Role of Certified Reference Materials

Certified Reference Materials are the cornerstone of analytical quality control, providing a benchmark for method validation, calibration, and ensuring the traceability of measurement results.[1][2] For a compound like 3,4,5,6-Tetrabromo-o-cresol, which has applications as a fungicide and is classified as a skin and eye irritant, accurate quantification is essential for safety and regulatory compliance.[3][4][5] The use of a well-characterized reference material is indispensable for achieving reliable data. In the absence of a commercial CRM, the principles outlined here for custom CRM preparation and analysis provide a robust framework for achieving data of the highest quality.

Physicochemical Properties of 3,4,5,6-Tetrabromo-o-cresol

A thorough understanding of the analyte's properties is fundamental to developing effective analytical methods.

Property	Value
Chemical Formula	C₇H₄Br₄O[4][6]
Molecular Weight	423.72 g/mol [4][6]
Melting Point	209-212 °C[3]
Solubility	Practically insoluble in water; soluble in ethanol, isopropanol, and other organic solvents.[3]
CAS Number	576-55-6[4][6]

Comparative Analysis of Analytical Methodologies: GC-MS vs. LC-MS/MS

The two primary analytical techniques for the determination of semi-volatile organic compounds like 3,4,5,6-Tetrabromo-o-cresol are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these powerful techniques depends on several factors, including the sample matrix, required sensitivity, and laboratory resources.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of volatile and semi-volatile compounds. For halogenated phenols, GC-MS offers excellent separation and sensitive detection.

Causality Behind Experimental Choices:

• Derivatization: Due to the polar nature of the hydroxyl group, derivatization is often employed to improve chromatographic peak shape and thermal stability. Silylation is a common approach for phenols.

• Column Selection: A non-polar or mid-polarity capillary column, such as a DB-5ms or equivalent, is typically used to achieve good separation of the analyte from potential matrix interferences.

• Ionization Mode: Electron Ionization (EI) is the standard for GC-MS, providing reproducible fragmentation patterns for library matching and structural confirmation.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has gained prominence for the analysis of a wide range of compounds, including those that are thermally labile or require minimal sample preparation.

Causality Behind Experimental Choices:

• Mobile Phase: A reversed-phase separation is typical, using a C18 column with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol, often with a modifier like formic acid or ammonium acetate to improve ionization.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is highly effective for phenols, as the acidic proton is readily lost to form a stable phenoxide anion.

• Tandem Mass Spectrometry (MS/MS): The use of MS/MS provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions, minimizing the impact of matrix effects.

Experimental Protocols

The following are detailed, self-validating protocols for the analysis of 3,4,5,6-Tetrabromo-o-cresol in a custom-prepared certified reference material.

Preparation of a Custom Certified Reference Material (CRM)

Workflow for Custom CRM Preparation

Caption: Workflow for the preparation and characterization of a custom CRM.

Step-by-Step Methodology:

• Matrix Selection: Choose a representative polymer matrix, such as polypropylene, that is relevant to the intended application.

• Standard Procurement: Obtain a high-purity analytical standard of 3,4,5,6-Tetrabromo-o-cresol from a reputable supplier like AccuStandard or LGC Standards.[1][7]

• Stock Solution Preparation: Accurately weigh the neat standard and dissolve it in a suitable solvent (e.g., dichloromethane) to create a stock solution of known concentration.

• Fortification: Add a known volume of the stock solution to the polymer. The amount should be calculated to achieve the desired final concentration in the CRM.

• Homogenization: Thoroughly mix the fortified polymer to ensure a uniform distribution of the analyte. This can be achieved through techniques like cryogenic milling and blending.

• Homogeneity and Stability Testing: Conduct homogeneity studies by analyzing multiple sub-samples to ensure the analyte is evenly distributed. Perform stability studies under different storage conditions to determine the shelf-life of the CRM.

• Inter-laboratory Characterization: If possible, engage in an inter-laboratory study with other qualified laboratories to obtain independent measurements of the analyte concentration.

• Value Assignment: Based on the results of the characterization, assign a certified value and its associated uncertainty to the custom CRM.

GC-MS Analysis Protocol

Analytical Workflow for GC-MS

Caption: Step-by-step workflow for GC-MS analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 gram of the custom CRM.

  • Perform a solvent extraction using a suitable solvent like toluene.

  • Clean up the extract using a solid-phase extraction (SPE) cartridge to remove matrix interferences.

  • Evaporate the cleaned extract to dryness and reconstitute in a small volume of solvent.

  • Derivatize the sample with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector: Splitless, 280 °C.

  • Oven Program: 100 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977B or equivalent.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte.

• Calibration and Quantification:

  • Prepare a series of calibration standards of the derivatized 3,4,5,6-Tetrabromo-o-cresol.

  • Analyze the calibration standards and the sample extracts.

  • Construct a calibration curve and quantify the analyte in the sample.

LC-MS/MS Analysis Protocol

Analytical Workflow for LC-MS/MS

Caption: Step-by-step workflow for LC-MS/MS analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 gram of the custom CRM.

  • Perform a solvent extraction with acetonitrile.

  • Clean up the extract using a reversed-phase SPE cartridge.

  • Evaporate the eluate and reconstitute in the initial mobile phase.

• LC-MS/MS Conditions:

  • LC System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to resolve the analyte from matrix components.

  • Flow Rate: 0.4 mL/min.

  • MS System: Waters Xevo TQ-S micro or equivalent.

  • Ionization: Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) of at least two transitions for quantification and confirmation.

• Calibration and Quantification:

  • Prepare a series of calibration standards in the initial mobile phase.

  • Analyze the standards and samples.

  • Quantify using the calibration curve.

Performance Comparison

Parameter	GC-MS	LC-MS/MS	Rationale
Sensitivity	Good, but may require derivatization.	Generally higher, especially with ESI.	ESI is a softer ionization technique, leading to less fragmentation and a more abundant precursor ion for MS/MS.
Selectivity	Good, especially with high-resolution MS.	Excellent, due to the specificity of MRM transitions.	MRM significantly reduces chemical noise and matrix interference.
Sample Throughput	Lower, due to longer run times and derivatization steps.	Higher, with the potential for rapid gradient elution.	UPLC systems allow for faster separations without sacrificing resolution.
Matrix Effects	Can be significant, but often mitigated by cleanup and derivatization.	Can be a major issue (ion suppression/enhancement), requiring careful method development and the use of internal standards.	Co-eluting matrix components can affect the ionization efficiency of the analyte.
Cost	Generally lower initial instrument cost.	Higher initial instrument cost.	Tandem mass spectrometers are more complex and expensive instruments.

Conclusion and Recommendations

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the analysis of 3,4,5,6-Tetrabromo-o-cresol in certified reference materials.

• GC-MS is a well-established and cost-effective method that provides excellent separation and structural information. It is particularly suitable for laboratories with existing GC-MS expertise and when high throughput is not a primary concern.

• LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for trace-level analysis in complex matrices. The ability to analyze the compound without derivatization can also streamline the sample preparation workflow.

The selection of the optimal technique will ultimately depend on the specific requirements of the analysis, including the desired limits of detection, the complexity of the sample matrix, and the available instrumentation. For the highest level of confidence in analytical data, the use of a well-characterized certified reference material, whether custom-prepared or commercially sourced, is non-negotiable.

References

• NIST. (2007). SRMs Track Fire Retardants in Humans and Environment. Retrieved from [Link]

• NIST. (2012). Detection and Speciation of Brominated Flame Retardants in High-Impact Polystyrene (HIPS) Polymers. Retrieved from [Link]

• Merck Index. (n.d.). 3,4,5,6-Tetrabromo-o-cresol. Retrieved from an online version of the Merck Index.
• AccuStandard. (n.d.). Company Profile.

• NIST. (2023). Reference materials for emerging and legacy organic contaminants. Retrieved from [Link]

• National Measurement Laboratory. (2024). Reference Materials Catalogue 2024.

• NIST. (2019). The Impact of Bromine- and Phosphorous-Based Flame Retardants on Flame Stability and Heat Feedback from Laminar Wall Flames. Retrieved from [Link]

• Wikidata. (n.d.). 3,4,5,6-tetrabromo-o-cresol. Retrieved from [Link]

• LGC Standards. (n.d.). General company information. Retrieved from a general page on the LGC Standards website.
• AccuStandard. (n.d.). Petroleum Standards.
• AccuStandard. (n.d.). o-Cresol product page. Retrieved from a specific product page on the AccuStandard website.

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• 1. Reference standards, research chemicals & proficiency testing - LGC [lgcgroup.com]
• 2. uknml.com [uknml.com]
• 3. 3,4,5,6-TETRABROMO-O-CRESOL | 576-55-6 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. echemi.com [echemi.com]
• 6. 3,4,5,6-Tetrabromo-o-cresol [drugfuture.com]
• 7. accustandard.com [accustandard.com]

A Senior Application Scientist’s Guide to Method Validation for 3,4,5,6-Tetrabromo-o-cresol in Complex Biological Matrices

Introduction: The Analytical Imperative for 3,4,5,6-Tetrabromo-o-cresol (TBOC)

3,4,5,6-Tetrabromo-o-cresol (TBOC) is a brominated phenolic compound of significant toxicological interest. As a potential metabolite of brominated flame retardants (BFRs), its presence in biological matrices such as blood, plasma, or urine can serve as a biomarker of exposure to these persistent environmental pollutants.[1] Quantifying TBOC presents a formidable analytical challenge, primarily due to its low concentrations and the inherent complexity of biological samples.[2] These matrices are dense with proteins, lipids, salts, and endogenous metabolites that can interfere with analysis, suppress instrument signals, and ultimately compromise data integrity.

This guide provides a comparative analysis of established analytical methodologies for TBOC quantification. It is designed for researchers, scientists, and drug development professionals who require robust, reliable, and validated methods for biomonitoring and toxicokinetic studies. We will dissect the causality behind experimental choices, ground our protocols in regulatory standards, and provide the data necessary to select the optimal method for your research objectives.

The Core Challenge: Navigating the Biological Matrix

The primary obstacle in bioanalysis is the matrix itself. A successful method must not only detect the analyte but must do so with demonstrable accuracy and precision, unaffected by the surrounding biological components. This requires a meticulously optimized sample preparation strategy to isolate TBOC, remove interferences, and present a clean extract for instrumental analysis. The choice of extraction technique—be it Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or others—is a critical decision dictated by the specific matrix, required sensitivity, and desired sample throughput.[2][3]

Caption: High-level bioanalytical workflow from sample to validated data.

Comparative Analysis of Analytical Methodologies

The choice of analytical instrumentation is a balance of sensitivity, specificity, throughput, and cost. For TBOC, the leading candidates are Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS has historically been the workhorse for analyzing persistent organic pollutants.[4] Its high chromatographic resolution and the specificity of mass spectrometry make it a powerful tool.

• Principle of Causality: For a compound to be analyzed by GC, it must be volatile and thermally stable. As a phenol, TBOC contains an acidic proton on its hydroxyl group, which leads to poor peak shape (tailing) and potential degradation in the hot GC inlet. Therefore, derivatization is mandatory . This step chemically modifies the hydroxyl group, typically by silylation or acetylation, to increase volatility and improve chromatographic performance.[5] This is a critical, causality-driven step for successful GC-MS analysis of phenolic compounds.[6]

• Advantages: Excellent separation efficiency, high specificity, and well-established protocols for halogenated compounds.[7]

• Disadvantages: Requires a derivatization step which adds time, complexity, and a potential source of variability. The high temperatures of the GC inlet can also be problematic for some analytes.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for quantitative bioanalysis due to its exceptional sensitivity and specificity.[8][9]

• Principle of Causality: LC-MS/MS separates compounds in the liquid phase, eliminating the need for volatility. This directly circumvents the primary challenge of GC-MS, as derivatization is typically not required for phenolic compounds like TBOC. The analyte is ionized directly from the liquid phase (e.g., via electrospray ionization) and quantified using tandem mass spectrometry (MS/MS). The MS/MS process involves selecting a precursor ion (the molecular ion of TBOC) and fragmenting it to produce specific product ions. This transition is highly specific and significantly reduces background noise, enabling very low detection limits.[10]

• Advantages: High sensitivity (pg/mL levels) and specificity, no derivatization needed, and high-throughput capabilities.[11]

• Disadvantages: Susceptible to matrix effects (ion suppression or enhancement), which must be carefully evaluated and controlled, typically through the use of a stable isotope-labeled internal standard.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is an immunoassay-based technique used for high-throughput screening.

• Principle of Causality: ELISA relies on the highly specific binding between an antibody and its target antigen (TBOC or a hapten structurally similar to TBOC).[12] In a competitive ELISA format, TBOC in the sample competes with a labeled TBOC conjugate for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of TBOC in the sample.

• Advantages: Very high throughput, low cost per sample, and requires minimal sample cleanup.[13]

• Disadvantages: Potential for cross-reactivity with structurally similar molecules, leading to lower specificity. It is often considered semi-quantitative and may not be suitable for regulatory submission without chromatographic confirmation.[14] The development of a specific antibody for TBOC is also a prerequisite.[15]

Method Validation: A Self-Validating System Based on Regulatory Standards

A bioanalytical method is only reliable if it is properly validated. The validation process demonstrates that the method is suitable for its intended purpose.[16] Our framework is grounded in the authoritative guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), harmonized under the International Council for Harmonisation (ICH) M10 guideline.[17][18][19]

A fully validated method must convincingly demonstrate performance across several key parameters:

Caption: Interconnected parameters for robust bioanalytical method validation.

• Selectivity and Specificity: The ability to unequivocally measure the analyte in the presence of other components.[20] This is tested by analyzing at least six different blank matrix sources for interferences at the analyte's retention time.

• Accuracy and Precision: Accuracy measures how close the measured value is to the true value (expressed as % bias), while precision measures the reproducibility of the measurements (expressed as coefficient of variation, %CV).[17] These are assessed at multiple concentration levels, including the Lower Limit of Quantification (LLOQ), Low, Medium, and High QC samples. For a method to be considered valid, the mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision should not exceed 15% CV (20% at the LLOQ).[17]

• Calibration Curve and Range: This defines the relationship between instrument response and analyte concentration. The range is the interval between the LLOQ and the Upper Limit of Quantification (ULOQ).

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[17]

• Matrix Effect: Assessed in LC-MS/MS to ensure that components in the biological matrix do not suppress or enhance the ionization of the analyte, which would lead to inaccurate results.

• Stability: A thorough investigation to ensure the analyte does not degrade during sample collection, storage (short-term, long-term, freeze-thaw), and processing.

Comparative Performance Data

The following table summarizes expected performance characteristics for each methodology when analyzing TBOC in human plasma. These values are derived from typical performance seen for similar phenolic compounds in the scientific literature.[7][10][15][21]

Parameter	LC-MS/MS	GC-MS (with Derivatization)	ELISA
LLOQ (pg/mL)	10 - 50	50 - 200	100 - 1000
Intra-day Precision (%CV)	< 10%	< 15%	< 15%
Inter-day Precision (%CV)	< 10%	< 15%	< 20%
Accuracy (% Bias)	± 10%	± 15%	± 25%
Sample Prep Time	Moderate	Long	Short
Specificity	Very High	High	Moderate to High
Throughput	High	Moderate	Very High
Regulatory Acceptance	High	High	Low (Screening Only)

Detailed Experimental Protocol: LC-MS/MS Method for TBOC in Human Plasma

This protocol represents a self-validating system, incorporating a stable isotope-labeled internal standard (SIL-IS, e.g., ¹³C₆-TBOC) to ensure the highest degree of accuracy and trustworthiness. The SIL-IS behaves identically to the analyte during extraction and ionization, correcting for any variability.

1. Materials and Reagents

• Human Plasma (K₂EDTA)

• TBOC analytical standard

• ¹³C₆-TBOC (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) Cartridges (e.g., Mixed-Mode Anion Exchange)

2. Preparation of Standards and QC Samples

• Prepare primary stock solutions of TBOC and ¹³C₆-TBOC in methanol.

• Prepare a series of working standard solutions by serial dilution.

• Spike blank human plasma with working standards to create calibration standards (e.g., 10-5000 pg/mL) and Quality Control (QC) samples (Low, Medium, High).

3. Sample Preparation: Solid-Phase Extraction (SPE) Workflow

• Sample Pre-treatment: To 200 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of ¹³C₆-TBOC working solution (the internal standard). Vortex briefly. Add 600 µL of 0.1% formic acid in water and vortex. This step lyses cells and dilutes the sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Causality: This step activates the sorbent material, ensuring proper retention of the analyte.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing (Interference Removal):

  • Wash 1: Pass 1 mL of 5% methanol in water. Causality: This removes highly polar interferences like salts.

  • Wash 2: Pass 1 mL of 20% methanol in water. Causality: This removes less polar interferences while ensuring the analyte remains bound to the sorbent.

• Elution: Elute the TBOC and ¹³C₆-TBOC from the cartridge with 1 mL of acetonitrile containing 2% formic acid. Causality: The organic solvent disrupts the hydrophobic interactions, and the acid neutralizes the ionic interaction, releasing the analyte from the mixed-mode sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid). This step concentrates the sample and ensures compatibility with the LC system.

4. LC-MS/MS Analysis

• LC System: UPLC/UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to separate TBOC from any remaining matrix components (e.g., 5% B to 95% B over 3 minutes).

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization, Negative Mode (ESI-)

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both TBOC and ¹³C₆-TBOC.

5. Data Analysis and Acceptance Criteria

• Integrate the chromatographic peaks for TBOC and the ¹³C₆-TBOC internal standard.

• Calculate the peak area ratio (TBOC / ¹³C₆-TBOC).

• Generate a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Quantify unknown samples and QCs using the regression equation from the calibration curve.

• The analytical run is accepted if the calibration standards and at least 2/3 of the QCs meet the accuracy and precision criteria (±15%, ±20% at LLOQ).

Conclusion

The selection of an analytical method for 3,4,5,6-Tetrabromo-o-cresol in biological matrices is a critical decision that directly impacts data quality and reliability.

• LC-MS/MS stands out as the superior choice for quantitative, regulatory-level bioanalysis, offering an unparalleled combination of sensitivity, specificity, and throughput without the need for derivatization. Its validation is straightforward under established regulatory guidelines.

• GC-MS remains a viable and powerful alternative, particularly in laboratories with established expertise in derivatization techniques for persistent organic pollutants.

• ELISA serves as a valuable tool for high-throughput screening or population-level studies where cost and speed are paramount, but its results should be interpreted with caution and confirmed by a chromatographic method if definitive quantification is required.

Ultimately, a robust and trustworthy method is built not on a single technique, but on a foundation of sound analytical principles, a deep understanding of the matrix challenges, and a rigorous validation process grounded in authoritative standards.

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• Validation of a novel and rapid method for the simultaneous determination of some phenolic organohalogens in human serum by GC-MS. PubMed. Available at: [Link]

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A Comparative Guide to Robustness Testing of an Analytical Procedure for 3,4,5,6-Tetrabromo-o-cresol

Introduction

3,4,5,6-Tetrabromo-o-cresol is a halogenated phenolic compound utilized as a fungicide and preservative in various materials.[1][2][3] Its efficacy is directly linked to its concentration, necessitating precise and reliable analytical methods for quality control in both raw materials and finished products. The development of a specific, accurate, and precise analytical procedure is only the first step. To ensure that a method can be reliably transferred between laboratories, instruments, and analysts without a loss of performance, its robustness must be thoroughly evaluated.

Robustness, as defined by the International Council for Harmonisation (ICH), is the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters.[4][5] This guide provides a comprehensive comparison and detailed protocol for conducting a robustness study on a primary High-Performance Liquid Chromatography (HPLC) method for the analysis of 3,4,5,6-Tetrabromo-o-cresol. We will explore the causality behind experimental choices, compare it with an alternative Gas Chromatography-Mass Spectrometry (GC-MS) method, and provide the necessary framework to build a self-validating and trustworthy analytical procedure. The principles discussed align with the updated ICH Q2(R2) and Q14 guidelines, which emphasize a science- and risk-based approach to analytical procedure development and validation.[6][7]

Primary Analytical Procedure: Reversed-Phase HPLC

For routine quality control of a non-volatile, UV-active compound like 3,4,5,6-Tetrabromo-o-cresol, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the method of choice. This technique offers a balance of speed, sensitivity, and simplicity. The analyte is soluble in common organic solvents like ethanol, making it highly compatible with typical reversed-phase mobile phases.[1][2]

Rationale for Method Selection

The decision to employ RP-HPLC is based on the physicochemical properties of 3,4,5,6-Tetrabromo-o-cresol. Its phenolic structure contains a chromophore that allows for sensitive UV detection.[8] Furthermore, its relatively low volatility and good solubility in alcohol-water mixtures make it an ideal candidate for liquid chromatography. An RP-HPLC method separates compounds based on their hydrophobicity, which is well-suited for this highly brominated, nonpolar molecule.

Experimental Workflow: HPLC Analysis

The general workflow for the analysis is depicted below. This process ensures that the system is suitable for analysis before the samples are tested and that the data generated is reliable.

Caption: High-level workflow for HPLC analysis.

Detailed HPLC Protocol

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 218 nm.[8]

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of 3,4,5,6-Tetrabromo-o-cresol in methanol at 1.0 mg/mL. Dilute with the mobile phase to a working concentration of 0.1 mg/mL.

• Sample Preparation: Accurately weigh a sample containing the equivalent of 10 mg of 3,4,5,6-Tetrabromo-o-cresol and dissolve in 10 mL of methanol. Dilute 1 mL of this solution to 10 mL with the mobile phase.

Alternative Analytical Procedure: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful alternative, offering high selectivity and sensitivity.[9] For brominated flame retardants and related compounds, GC-MS is often used, particularly for trace-level analysis in complex matrices.[10][11]

However, GC-MS requires the analyte to be volatile and thermally stable. While 3,4,5,6-Tetrabromo-o-cresol can be analyzed by GC, its high molecular weight and multiple bromine atoms may necessitate high inlet and oven temperatures, potentially leading to on-column degradation.[12] For routine QC where analyte concentration is relatively high, the added complexity and potential for thermal degradation make GC-MS a less favorable primary choice compared to HPLC.

Designing and Comparing the Robustness Study for the HPLC Procedure

A robustness study is not designed to re-validate the method but to demonstrate its reliability under normal usage.[13] It is typically performed during method development to identify which parameters need to be tightly controlled.[14]

Causality Behind Parameter Selection

The parameters chosen for this study are those that are most likely to vary slightly during the routine execution of the method.[15] For an RP-HPLC method, these include:

• Mobile Phase Composition: A small change in the solvent ratio can significantly impact retention time and resolution.

• Mobile Phase pH: For ionizable compounds, pH is critical. Although 3,4,5,6-Tetrabromo-o-cresol is a weak acid, pH changes can affect peak shape and retention.

• Column Temperature: Temperature affects solvent viscosity and the kinetics of mass transfer, thereby influencing retention time and peak efficiency.

• Flow Rate: Variations in flow rate directly impact retention times and can affect peak height and area.

• Detection Wavelength: A slight drift in the detector's wavelength calibration could affect the analyte's response.

Experimental Design for Robustness Testing

We will employ a one-factor-at-a-time (OFAT) approach where each parameter is varied above and below the nominal method condition while all others are held constant. This straightforward design clearly demonstrates the effect of each individual parameter.

Caption: Logical flow of a one-factor-at-a-time robustness study.

Robustness Study Experimental Plan

The following table outlines the deliberate variations to be made to the nominal HPLC method.

Parameter	Nominal Value	Variation (-)	Variation (+)
Acetonitrile in Mobile Phase	70%	68%	72%
Mobile Phase pH	2.5 (0.1% H₃PO₄)	2.3	2.7
Column Temperature	30°C	25°C	35°C
Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min
Detection Wavelength	218 nm	216 nm	220 nm

Acceptance Criteria

For the method to be considered robust, the results from the varied conditions must meet predefined acceptance criteria. These typically focus on System Suitability Test (SST) parameters and the final quantified result.

• System Suitability:

  • Tailing Factor: ≤ 2.0

  • Theoretical Plates: ≥ 2000

  • Resolution (from nearest impurity): ≥ 2.0

• Quantitative Result:

  • The %RSD of replicate injections should be ≤ 2.0%.

  • The mean result from each varied condition should be within ±5.0% of the result obtained under nominal conditions.

Executing the Robustness Study: A Step-by-Step Protocol

• Prepare Solutions: Prepare a single batch of standard and sample solutions as described in the primary HPLC protocol. This minimizes variability from solution preparation.

• Nominal Condition Run: Perform an initial analysis (e.g., 6 replicate injections of the standard) using the exact nominal method parameters to establish the baseline for comparison.

• Varied Condition Runs: For each parameter listed in the experimental plan, adjust only that single parameter to its low (-) level. Equilibrate the system and perform the analysis (e.g., 3 replicate injections).

• Repeat for High Level: Return the varied parameter to its nominal state, allow the system to re-equilibrate, and then adjust the same parameter to its high (+) level. Perform the analysis.

• Sequential Variation: Repeat steps 3 and 4 for all selected parameters.

• Data Analysis: For each condition, calculate the mean and %RSD for the SST parameters and the quantified concentration of 3,4,5,6-Tetrabromo-o-cresol. Compare these results against the acceptance criteria and the baseline results from the nominal condition run.

Interpreting the Results and Method Comparison

The results of the robustness study are best summarized in a table to clearly identify which parameters have a significant impact on the method's performance.

Table: Summary of Hypothetical Robustness Data

Parameter Varied	Level	Retention Time (min)	Tailing Factor	Theoretical Plates	Assay (% of Nominal)	Meets Criteria?
Nominal Condition	-	4.52	1.15	8500	100.0%	Yes
Acetonitrile	68%	5.15	1.18	8300	100.5%	Yes
72%	3.98	1.12	8650	99.8%	Yes
pH	2.3	4.53	1.16	8450	100.2%	Yes
2.7	4.51	1.15	8520	100.1%	Yes
Temperature	25°C	4.89	1.14	8900	99.5%	Yes
35°C	4.19	1.16	8100	100.3%	Yes
Flow Rate	0.9 mL/min	5.02	1.17	8200	98.9%	Yes
1.1 mL/min	4.11	1.13	8700	101.0%	Yes
Wavelength	216 nm	4.52	1.15	8510	96.5%	Yes
220 nm	4.52	1.15	8490	97.2%	Yes

Analysis of Hypothetical Data

• High Robustness: The method demonstrates excellent robustness. All tested parameters, when varied within the specified ranges, still produce results that meet the acceptance criteria.

• Most Influential Parameters: As expected, the percentage of acetonitrile in the mobile phase, column temperature, and flow rate have the most significant impact on retention time. This is a fundamental principle of reversed-phase chromatography.

• Less Influential Parameters: The pH of the mobile phase shows a negligible effect, indicating that over this range, the ionization state of 3,4,5,6-Tetrabromo-o-cresol is stable.

• Impact on Assay: While the detection wavelength variation did not cause a failure, it did result in a slightly larger deviation in the assay result. This suggests that the wavelength should be carefully controlled and calibrated.

Comparison with GC-MS Robustness

A robustness study for a GC-MS method would involve different parameters, such as inlet temperature, oven ramp rate, and carrier gas flow rate. Given the potential for thermal degradation of 3,4,5,6-Tetrabromo-o-cresol, small variations in temperature parameters could have a more pronounced effect on the final result compared to the HPLC method. This reinforces the choice of HPLC as the more robust and reliable method for routine quantitative analysis.

Conclusion

This guide has detailed the systematic process for evaluating the robustness of an HPLC analytical procedure for 3,4,5,6-Tetrabromo-o-cresol. By deliberately varying critical method parameters and assessing the impact on system suitability and quantitative results, we can establish a high degree of confidence in the method's reliability during normal use. The presented HPLC method, supported by the hypothetical data, proves to be highly robust. Robustness testing is a cornerstone of analytical method validation, ensuring the long-term integrity and transferability of the procedure, which is paramount for researchers, scientists, and drug development professionals.

References

• Chromatography Forum. (2015). HPLC separation of related halogenated aromatic, any one?? Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• MDPI. (n.d.). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. Retrieved from [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• MDPI. (n.d.). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Retrieved from [Link]

• ACS Publications. (2025). Quantification of Brominated Flame Retardants in Synthetic Polymers via Direct Mass Spectrometric Analysis. Retrieved from [Link]

• LCGC International. (n.d.). Robustness Tests. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• PubMed Central. (n.d.). Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives. Retrieved from [Link]

• SciSpace. (n.d.). Hplc method development and validation: an overview. Retrieved from [Link]

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• Chromatography Today. (n.d.). Why a robust method is essential in pharmaceutical analysis. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3,4,5,6-Tetrabromo-o-cresol

For researchers, scientists, and drug development professionals, the safe handling of specialized chemical reagents is paramount. This guide provides an in-depth operational and safety directive for the use of 3,4,5,6-Tetrabromo-o-cresol, a halogenated phenol. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the causality behind each safety protocol, thereby fostering a proactive safety culture in your laboratory.

Hazard Analysis: Understanding the Risks of 3,4,5,6-Tetrabromo-o-cresol

3,4,5,6-Tetrabromo-o-cresol is a powdered solid that presents a multi-faceted hazard profile. According to its Safety Data Sheet (SDS), it is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1]. As a member of the cresol family of compounds, it is prudent to handle it with the understanding that cresols can be corrosive and toxic[2].

The primary routes of exposure are inhalation of the powder, direct skin or eye contact, and ingestion. The irritant nature of this compound necessitates a stringent and well-defined personal protective equipment (PPE) protocol to prevent unintended contact.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the cornerstone of safe handling. The following recommendations are based on a comprehensive risk assessment for 3,4,5,6-Tetrabromo-o-cresol.

Hand Protection: Selecting the Right Glove Material

For handling halogenated phenols like 3,4,5,6-Tetrabromo-o-cresol, the choice of glove material is critical. Standard disposable nitrile gloves may be suitable for incidental contact, but for extended handling or in situations with a higher risk of splashes, more robust protection is required.

Recommended Glove Types:

Contact Level	Primary Glove	Secondary Glove (Optional but Recommended)	Rationale
Incidental Contact	Nitrile Gloves	-	Provides a basic barrier for brief handling.
Extended Contact/Splash Hazard	Neoprene or Butyl Rubber Gloves	Nitrile Gloves (as an under-glove)	Neoprene and butyl rubber offer superior resistance to phenols and other aromatic hydrocarbons. Double-gloving provides an additional layer of protection in case of a breach in the outer glove.

Always inspect gloves for any signs of degradation or punctures before use. Contaminated gloves should be removed immediately using a technique that avoids skin contact, and hands should be washed thoroughly.

Eye and Face Protection: Shielding from Particulates and Splashes

Given that 3,4,5,6-Tetrabromo-o-cresol is a powder that can easily become airborne and is a serious eye irritant, robust eye and face protection is mandatory.

• Chemical Splash Goggles: These should provide a complete seal around the eyes to protect against airborne powder and potential splashes of solutions containing the compound.

• Face Shield: A face shield should be worn in conjunction with chemical splash goggles, especially when handling larger quantities of the powder or when there is a significant risk of splashing. This provides an additional layer of protection for the entire face.

Body Protection: Preventing Skin Contact

A chemical-resistant laboratory coat must be worn at all times when handling 3,4,5,6-Tetrabromo-o-cresol. It should be fully buttoned with the sleeves rolled down to provide maximum coverage. For tasks with a higher potential for contamination, a chemically impermeable apron over the lab coat is recommended.

Respiratory Protection: Mitigating Inhalation Risks

As 3,4,5,6-Tetrabromo-o-cresol can cause respiratory irritation, appropriate respiratory protection is crucial, particularly when handling the powder outside of a certified chemical fume hood or in situations where dust generation is likely.

Recommended Respiratory Protection:

A NIOSH-approved respirator is required. The choice of respirator will depend on the specific work environment and the potential for airborne contamination.

• For weighing and handling of small quantities in a well-ventilated area: A half-mask respirator equipped with P100 particulate filters is recommended. The P100 rating ensures a 99.97% filtration efficiency for all particulates.

• For situations with potential for vapor exposure or when handling larger quantities: A half-mask or full-facepiece respirator with combination cartridges that protect against both organic vapors and particulates (e.g., OV/P100 cartridges) should be used.

Important Considerations for Respirator Use:

• A written respiratory protection program must be in place, including medical evaluation and fit-testing, as required by OSHA.

• A cartridge change schedule must be established based on the frequency and duration of use, concentration of the contaminant, and the manufacturer's recommendations[2][3][4][5][6]. A general rule of thumb for organic vapor cartridges is to replace them after 8 hours of cumulative use, or sooner if any odor is detected[3].

Operational Plan: Safe Handling and Weighing Procedures

A systematic approach to handling and weighing powdered chemicals is essential to minimize the risk of exposure.

Designated Work Area

All work with 3,4,5,6-Tetrabromo-o-cresol should be conducted in a designated area, such as a certified chemical fume hood, to contain any airborne powder. The work surface should be covered with absorbent bench paper to facilitate cleanup in case of a spill.

Weighing Procedure

• Preparation: Don all required PPE before handling the chemical container.

• Tare the Container: Place a labeled, sealable container on the analytical balance and tare it.

• Transfer in a Fume Hood: Move the tared container and the stock bottle of 3,4,5,6-Tetrabromo-o-cresol into the chemical fume hood.

• Dispense the Powder: Carefully dispense the desired amount of powder into the tared container. Use disposable spatulas and weighing paper to avoid cross-contamination and facilitate cleanup[7][8][9].

• Seal and Re-weigh: Securely close the container with the weighed powder and remove it from the fume hood to the balance for an accurate measurement.

• Corrections: If adjustments to the weight are necessary, return the sealed container to the fume hood before opening it.

• Cleanup: Immediately dispose of any used weighing paper and spatulas in the designated solid hazardous waste container.

Caption: PPE selection workflow for handling 3,4,5,6-Tetrabromo-o-cresol.

Decontamination and Disposal Plan

A robust decontamination and disposal plan is critical to prevent the spread of contamination and ensure compliance with environmental regulations.

Decontamination of Surfaces and Equipment

At the end of each work session, all surfaces and equipment that have come into contact with 3,4,5,6-Tetrabromo-o-cresol must be decontaminated.

Decontamination Protocol:

• Initial Wipe-Down: Wearing appropriate PPE, use disposable towels dampened with a laboratory detergent solution to wipe down all potentially contaminated surfaces.

• Secondary Decontamination: For a more thorough decontamination, a freshly prepared 1:10 solution of household bleach in water can be used, with a contact time of at least 10-15 minutes[10]. Be aware that bleach can be corrosive to some materials.

• Rinsing: After the contact time, wipe the surfaces with a clean, damp cloth to remove any disinfectant residue[10].

• Equipment Cleaning: Non-disposable equipment, such as glassware, should be washed with a laboratory detergent and rinsed thoroughly with distilled water.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material and decontaminate the area.

Spill Cleanup Protocol:

• Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if necessary. Restrict access to the spill area.

• Don PPE: Before attempting to clean the spill, don the full PPE ensemble as described in Section 2, including respiratory protection.

• Contain the Spill: For a solid spill, gently cover it with an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent. Avoid raising dust.

• Collect the Material: Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container.

• Decontaminate the Area: Once the bulk of the material has been removed, decontaminate the spill area following the procedures outlined in Section 4.1.

Waste Disposal

All waste contaminated with 3,4,5,6-Tetrabromo-o-cresol is considered hazardous waste and must be disposed of according to institutional and local regulations.

Waste Management Protocol:

• Solid Waste:

  • Collect all contaminated solid waste, including used PPE (gloves, disposable lab coats), weighing paper, and spill cleanup materials, in a designated, leak-proof, and sealable hazardous waste container.

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3,4,5,6-Tetrabromo-o-cresol".

• Liquid Waste:

  • Collect any liquid waste containing 3,4,5,6-Tetrabromo-o-cresol in a separate, compatible, and clearly labeled hazardous waste container.

  • Do not mix halogenated organic waste with other waste streams unless specifically permitted by your institution's hazardous waste management plan[11].

• Empty Containers:

  • Thoroughly rinse empty containers of 3,4,5,6-Tetrabromo-o-cresol three times with a suitable solvent (e.g., ethanol or acetone).

  • Collect the rinsate as hazardous liquid waste.

  • Once triple-rinsed, the container can be disposed of as non-hazardous waste after defacing the label[12].

• Storage:

  • Store all hazardous waste containers in a designated, well-ventilated, and secure satellite accumulation area until they are collected by your institution's environmental health and safety department.

By adhering to these detailed safety and handling protocols, you can significantly mitigate the risks associated with the use of 3,4,5,6-Tetrabromo-o-cresol, ensuring a safe and productive research environment.

References

• Wayne State University. (n.d.). Laboratory Equipment Decontamination Procedures. Retrieved from [Link]

• LSU Health Sciences Center New Orleans. (n.d.). SOP for the safe use of Phenol and Phenol Solutions. Retrieved from [Link]

• Emory University Environmental Health and Safety Office. (2024, November 12). EHS-461, WEIGHING HAZARDOUS POWDERS. Retrieved from [Link]

• Rutgers University Environmental Health and Safety. (n.d.). Standard Operating Procedure for Laboratories: BROMINE. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). eTool: Respiratory Protection - Respirator Change Schedules. Retrieved from [Link]

• Providence College Environmental Health and Safety. (n.d.). Bromine in orgo lab SOP. Retrieved from [Link]

• Yale Environmental Health & Safety. (2022, June). Phenol Standard Operating Procedure. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]

• University of California, Berkeley Environmental Health & Safety. (n.d.). Weighing Hazardous Powders in the Laboratory. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). OSHA Respirator Requirements for Selected Chemicals. Retrieved from [Link]

• 3M. (n.d.). Cartridge Change Frequently Asked Questions (FAQs). Retrieved from [Link]

• Pobel. (2025, July 29). How to Clean Laboratory Equipment: Essential Guide for Hygiene and Accuracy. Retrieved from [Link]

• Stanford University Environmental Health & Safety. (n.d.). Decontamination - Biosafety Manual. Retrieved from [Link]

• Northwestern University Office for Research Safety. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• Assay Technology. (n.d.). Comparison of Methods Suggested in 29CFR1910.134 for Determining Change Schedules for Air Purifying Respirators. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Removal and detoxification of pentahalogenated phenols using a photocatalytically induced enzymatic process. Retrieved from [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• University of Nebraska-Lincoln Environmental Health and Safety. (2022, November). Laboratory Cleaning and Disinfection. Retrieved from [Link]

• University of Oslo Department of Chemistry. (n.d.). Chemical and Hazardous Waste Guide. Retrieved from [Link]

• Thomas. (2022, November 23). Ten Tips for Handling Hazardous Chemicals in a Lab. Retrieved from [Link]

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